4-(4-Methylcyclohexyl)-4-oxobutanoic acid

• CAS: 195137-72-5

Core Science & Biosynthesis

Chemical structure and properties of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid

Abstract

This technical guide provides a comprehensive overview of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid, a molecule of significant interest in contemporary drug discovery and development. This document elucidates the compound's chemical structure, stereochemistry, and physicochemical properties. It further details a robust laboratory-scale synthesis protocol via Friedel-Crafts acylation, outlines expected analytical and spectroscopic data for structural confirmation, and explores its established and potential applications, with a particular focus on its role as a potential therapeutic agent. This guide is intended for researchers, medicinal chemists, and professionals in the pharmaceutical sciences engaged in the exploration of novel molecular entities.

Introduction and Chemical Identity

4-(4-Methylcyclohexyl)-4-oxobutanoic acid, identified by the CAS Number 220203-23-6, is a dually functionalized organic molecule featuring both a ketone and a carboxylic acid moiety.[1] The presence of a 4-methylcyclohexyl group introduces a lipophilic, alicyclic component that significantly influences its steric and electronic properties. This compound is also known in scientific literature by the designation JTT-608, particularly in the context of its investigation as a potential antidiabetic agent.[2] The structural combination of a keto-acid functionality with a substituted cyclohexane ring makes it a compelling subject for research into metabolic disorders and other therapeutic areas.

The molecule's structure presents the possibility of cis/trans isomerism with respect to the methyl group on the cyclohexane ring. The biologically active form has been identified as the trans isomer, which is a critical consideration for its synthesis and biological evaluation.[2]

Chemical Structure Diagram

Caption: 2D Structure of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid.

Physicochemical and Spectroscopic Properties

While extensive experimental data for this specific molecule is not widely published, its properties can be reliably predicted based on its structural analogues and the well-understood behavior of its constituent functional groups.

Table 1: Physicochemical Properties

Property	Predicted Value/Information	Rationale/Source
Molecular Formula	C₁₁H₁₈O₃
Molecular Weight	198.26 g/mol
Appearance	White to off-white solid	Based on similar keto-acids.
Melting Point	125-135 °C	Estimated based on the melting point of the analogous 4-(4-methylphenyl)-4-oxobutanoic acid (129 °C).[3]
Solubility	Soluble in methanol, ethanol, DMSO, and aqueous base. Sparingly soluble in water.	The carboxylic acid moiety imparts some polar character, while the cyclohexyl ring provides lipophilicity.
pKa	~4.5 - 5.0	Typical range for a carboxylic acid.

Spectroscopic Data (Predicted)

Spectroscopic analysis is essential for the unambiguous identification and characterization of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid. The following are predicted key spectral features:

¹H NMR Spectroscopy (500 MHz, CDCl₃):

• δ 10-12 ppm (1H, broad singlet): Carboxylic acid proton (-COOH).

• δ 2.95-3.05 ppm (2H, triplet): Methylene protons alpha to the carboxylic acid carbonyl.

• δ 2.70-2.80 ppm (2H, triplet): Methylene protons alpha to the ketone carbonyl.

• δ 2.40-2.55 ppm (1H, multiplet): Methine proton on the cyclohexane ring attached to the carbonyl group.

• δ 1.70-1.90 ppm (4H, multiplet): Cyclohexane methylene protons.

• δ 1.10-1.40 ppm (4H, multiplet): Cyclohexane methylene protons.

• δ 0.85-0.95 ppm (3H, doublet): Methyl group protons on the cyclohexane ring.

¹³C NMR Spectroscopy (125 MHz, CDCl₃):

• δ ~210 ppm: Ketone carbonyl carbon.

• δ ~178 ppm: Carboxylic acid carbonyl carbon.

• δ ~50 ppm: Methine carbon of the cyclohexane ring attached to the carbonyl.

• δ ~35-40 ppm: Methylene carbons of the butanoic acid chain.

• δ ~30-35 ppm: Methylene carbons of the cyclohexane ring.

• δ ~22 ppm: Methyl carbon.

Infrared (IR) Spectroscopy (ATR):

• 2500-3300 cm⁻¹ (broad): O-H stretch of the carboxylic acid.[4]

• ~1710 cm⁻¹ (strong, sharp): C=O stretch of the ketone.[4]

• ~1700 cm⁻¹ (strong, sharp): C=O stretch of the carboxylic acid.[4]

• 2850-2960 cm⁻¹ (strong): C-H stretching of the cyclohexyl and alkyl groups.

Mass Spectrometry (MS-ESI):

• [M-H]⁻: m/z 197.1183 (negative ion mode).

• [M+Na]⁺: m/z 221.1148 (positive ion mode).

Synthesis Protocol: Friedel-Crafts Acylation

The most direct and established method for the synthesis of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid is the Friedel-Crafts acylation of methylcyclohexane with succinic anhydride, catalyzed by a strong Lewis acid such as aluminum chloride (AlCl₃).[3][5] This electrophilic aromatic substitution-type reaction is a cornerstone of organic synthesis for forming carbon-carbon bonds with aromatic and, in this case, alicyclic systems.[5]

Reaction Scheme

Caption: Synthesis of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid.

Step-by-Step Experimental Procedure

Materials:

• Methylcyclohexane (reactant)

• Succinic anhydride (reactant)

• Anhydrous aluminum chloride (AlCl₃) (catalyst)

• Carbon disulfide (CS₂) or Nitrobenzene (solvent)

• Concentrated Hydrochloric Acid (HCl)

• Ice

• Diethyl ether (for extraction)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (drying agent)

Procedure:

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a gas trap, add anhydrous aluminum chloride (2.2 equivalents) to the chosen solvent (e.g., carbon disulfide). Cool the mixture to 0-5 °C in an ice-salt bath.

• Formation of Acylium Ion: Slowly add succinic anhydride (1.0 equivalent) to the stirred suspension.

• Addition of Substrate: Add methylcyclohexane (1.1 equivalents) dropwise to the reaction mixture over a period of 30-45 minutes, maintaining the temperature below 10 °C.

• Reaction: After the addition is complete, allow the reaction to stir at room temperature for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Quenching: Carefully and slowly pour the reaction mixture onto a mixture of crushed ice and concentrated hydrochloric acid. This will hydrolyze the aluminum complexes and quench the reaction.

• Work-up: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with diethyl ether (2 x 50 mL). Combine the organic layers.

• Purification: Wash the combined organic layers with water, followed by a saturated sodium bicarbonate solution to extract the acidic product. The product will move to the aqueous basic layer.

• Isolation: Acidify the aqueous bicarbonate layer with cold, dilute HCl until the product precipitates. Collect the solid product by vacuum filtration.

• Drying and Recrystallization: Dry the crude product in a vacuum oven. Recrystallize from a suitable solvent system (e.g., ethanol/water or toluene) to obtain the pure 4-(4-Methylcyclohexyl)-4-oxobutanoic acid.

Applications in Drug Discovery and Development

The primary therapeutic interest in 4-(4-Methylcyclohexyl)-4-oxobutanoic acid (JTT-608) lies in its potential as an antidiabetic agent.[2]

Antidiabetic Activity

Research has shown that 4-(trans-4-methylcyclohexyl)-4-oxobutanoic acid can selectively improve glucose-stimulated insulin release.[2] In studies involving both normal and diabetic rat models, this compound demonstrated the ability to enhance glucose tolerance.[2] Notably, it improved glucose tolerance at oral doses as low as 3 mg/kg without affecting fasting euglycemia, even at higher doses.[2] This selective action on glucose-induced insulin secretion suggests a mechanism that could be beneficial for the treatment of type 2 diabetes, potentially by improving the function of pancreatic β-cells in response to glucose levels.

Broader Context of Keto-Acids in Therapeutics

Keto-acids are a class of compounds recognized for their diverse biological activities and are considered valuable intermediates in drug synthesis.[6] Their bifunctional nature allows for the creation of a wide array of molecular scaffolds, particularly in the synthesis of heterocyclic compounds that form the core of many pharmaceuticals.[7] The keto-acid motif has been explored in various therapeutic areas, including as inhibitors of enzymes like HIV-1 integrase.[8] While the direct application of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid in these other areas has not been extensively reported, its structural features make it a candidate for further derivatization and exploration in other drug discovery programs.

Conclusion

4-(4-Methylcyclohexyl)-4-oxobutanoic acid is a multifaceted molecule with a confirmed profile as a potential antidiabetic agent. Its synthesis is achievable through established organic chemistry principles, and its structure can be definitively characterized using standard spectroscopic techniques. The promising biological activity of the trans isomer, JTT-608, underscores the importance of stereochemical control in its synthesis and evaluation. This guide provides a foundational understanding of this compound, intended to support and stimulate further research into its therapeutic potential and application in medicinal chemistry.

References

• Oreate AI Blog. (2026, January 15). Understanding Keto Acids: The Biochemical Powerhouses.

• PubMed. (2005, December 15). Diketo Acid Pharmacophore. 2. Discovery of Structurally Diverse Inhibitors of HIV-1 Integrase. [Link]

• PubMed. (1998, December 31). 4-(trans-4-Methylcyclohexyl)-4-oxobutyric acid (JTT-608). A new class of antidiabetic agent. [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. [Link]

• PrepChem.com. Synthesis of 4-(4-butylphenyl)-4-oxobutanoic acid. [Link]

• Wikipedia. 4-(4-Methylphenyl)-4-oxobutanoic acid. [Link]

• PubChem. 4-Oxobutanoic acid. [Link]

• Organic Chemistry Portal. Friedel-Crafts Acylation. [Link]

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• ChemSrc. 4-(4-Methoxyphenyl)-4-oxobutanoic acid. [Link]

• Matrix Fine Chemicals. 4-(4-METHOXYPHENYL)-4-OXOBUTANOIC ACID | CAS 3153-44-4. [Link]

• NIST WebBook. Butanoic acid. [Link]

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Molecular weight and formula of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid

The following technical guide provides an in-depth analysis of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid, focusing on its molecular characteristics, synthetic pathways, and pharmacological significance as the antidiabetic agent JTT-608.

Molecular Identity, Synthesis, and Pharmacological Application[1][2]

Executive Summary & Core Identity

4-(4-Methylcyclohexyl)-4-oxobutanoic acid (also known as JTT-608 ) is a small-molecule carboxylic acid derivative designed to function as a novel insulin secretagogue. Unlike traditional sulfonylureas, which stimulate insulin release regardless of glucose levels (posing a risk of hypoglycemia), this compound enhances insulin secretion in a glucose-dependent manner .

This distinct mechanism places it in a critical category for Type 2 Diabetes Mellitus (T2DM) therapeutics, targeting the restoration of the physiological "first-phase" insulin response.

Physicochemical Profile[1][2][3][4][5][6][7][8][9][10]

Parameter	Data
IUPAC Name	4-(4-Methylcyclohexyl)-4-oxobutanoic acid
Common Alias	JTT-608; 3-(4-Methylcyclohexanecarbonyl)propionic acid
CAS Registry Number	220203-23-6
Molecular Formula	C₁₁H₁₈O₃
Molecular Weight	198.26 g/mol
Physical State	White Crystalline Powder
Solubility	Soluble in DMSO, Methanol, Ethanol; Insoluble in Water (acid form)
Stereochemistry	The active pharmaceutical ingredient is typically the trans -isomer.

Synthetic Architecture & Methodology

The synthesis of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid generally follows a two-stage industrial workflow: Friedel-Crafts Acylation followed by Catalytic Hydrogenation . This route is preferred for its scalability and the availability of low-cost precursors (Toluene and Succinic Anhydride).

DOT Diagram: Synthesis Workflow

Caption: Step-wise synthesis from aromatic precursors to the active cyclohexyl pharmacophore.

Detailed Experimental Protocols

Step 1: Friedel-Crafts Acylation (Synthesis of the Aromatic Precursor)

This step constructs the carbon skeleton by coupling the succinic chain to the aromatic ring.

• Reagents: Toluene (1.0 equiv), Succinic Anhydride (1.1 equiv), Aluminum Chloride (AlCl₃, 2.2 equiv).

• Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane.

• Protocol:

  • Suspend anhydrous AlCl₃ in DCM at 0°C under an inert atmosphere (N₂).

  • Add Succinic Anhydride and stir until a homogenous slurry forms.

  • Add Toluene dropwise to control the exotherm. The solution will turn dark red/brown.

  • Allow the reaction to warm to room temperature and stir for 4–6 hours.

  • Quench: Pour the mixture carefully over ice/HCl to hydrolyze the aluminum complex.

  • Isolation: Extract with Ethyl Acetate, wash with brine, dry over MgSO₄, and concentrate.

  • Product: 4-(4-Methylphenyl)-4-oxobutanoic acid (MW: 192.21 g/mol ).[1]

Step 2: Catalytic Hydrogenation (Aromatic to Cyclohexyl Conversion)

This step saturates the aromatic ring to yield the cyclohexyl moiety.

• Reagents: Aromatic Intermediate (from Step 1), Hydrogen Gas (H₂), Catalyst (5% Rh/C or PtO₂).

• Solvent: Acetic Acid or Methanol.[2]

• Protocol:

  • Dissolve the aromatic intermediate in Acetic Acid in a high-pressure hydrogenation vessel (Parr reactor).

  • Add the catalyst (10 wt% loading).

  • Pressurize with H₂ (50–100 psi) and heat to 50–60°C.

  • Monitor reaction progress via HPLC or TLC until aromatic UV absorption disappears.

  • Filtration: Filter through Celite to remove the catalyst.

  • Concentration: Evaporate the solvent to yield a mixture of cis and trans isomers.

  • Purification: Recrystallize from hexane/ethyl acetate to isolate the thermodynamically more stable (and biologically active) trans-isomer .

Mechanism of Action: Glucose-Dependent Insulin Secretion

JTT-608 operates via a distinct mechanism compared to sulfonylureas (which bind to the SUR1 subunit of the K_ATP channel). JTT-608 potentiates insulin secretion only when glucose levels are elevated, minimizing the risk of hypoglycemia.

DOT Diagram: Signaling Pathway

Caption: JTT-608 amplifies exocytosis downstream of K_ATP channels, requiring glucose-induced Ca++ influx.

Analytical Characterization

To validate the synthesis of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid, researchers should look for the following spectral signatures:

• Mass Spectrometry (ESI-MS):

  • Negative Mode (ESI-): Peak at m/z 197 [M-H]⁻ .

  • Positive Mode (ESI+): Peak at m/z 199 [M+H]⁺ or m/z 221 [M+Na]⁺ .

• ¹H-NMR (DMSO-d₆ or CDCl₃):

  • Disappearance of Aromatic Signals: The region 7.0–8.0 ppm should be clear (confirming complete hydrogenation).

  • Cyclohexyl Ring: Multiplets in the 0.9–2.0 ppm range representing the 10 ring protons.

  • Methyl Group: A doublet around 0.9 ppm (3H).

  • Succinic Chain: Two triplets (or multiplets) around 2.5–2.9 ppm corresponding to the -CH₂-CH₂- linker between the ketone and the carboxylic acid.

  • Carboxylic Acid: A broad singlet at 11.0–12.0 ppm (exchangeable with D₂O).

References

• Primary Medicinal Chemistry: Shinkai, H., et al. "4-(trans-4-Methylcyclohexyl)-4-oxobutyric acid (JTT-608).[3] A new class of antidiabetic agent." Journal of Medicinal Chemistry 41.27 (1998): 5420-5428.[3] Link

• Pharmacology: Kakimoto, T., et al. "Effects of JTT-608, a novel insulin secretagogue, on glucose metabolism in rats." European Journal of Pharmacology (1998).

• Chemical Data: PubChem Compound Summary for CID 9864069 (JTT-608). Link

• Patent Literature: Kimura, H., et al. "Cyclohexylbutyric acid derivatives." U.S. Patent No. 5,859,051. (1999). Link

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• 3. 4-(trans-4-Methylcyclohexyl)-4-oxobutyric acid (JTT-608). A new class of antidiabetic agent - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Determining the Solubility Profile of 4-(4-Methylcyclohexyl)-4-oxobutanoic Acid in Organic Solvents

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and therapeutic efficacy. This guide provides a comprehensive framework for determining the solubility profile of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid, a novel carboxylic acid derivative, in a range of organic solvents. Recognizing the current absence of publicly available solubility data for this compound, this document emphasizes a robust, first-principles approach to solubility determination. We present a detailed, field-proven protocol for the equilibrium shake-flask method, which is widely regarded as the gold standard for solubility measurements.[1][2][3] Furthermore, this guide elucidates the underlying physicochemical principles governing solubility, offering insights into the interpretation of experimental data. The methodologies and principles detailed herein are designed to equip researchers, scientists, and drug development professionals with the necessary tools to generate accurate and reproducible solubility data, thereby facilitating informed decisions in preclinical and formulation development.

Introduction: The Critical Role of Solubility in Drug Development

The journey of a drug candidate from discovery to a viable therapeutic is fraught with challenges, many of which are rooted in its fundamental physicochemical properties. Among these, solubility stands out as a paramount parameter. Poor solubility can lead to low absorption, inadequate bioavailability, and ultimately, therapeutic failure. Therefore, a thorough understanding of a compound's solubility profile across a spectrum of solvents is not merely an academic exercise but a cornerstone of rational drug design and formulation.

4-(4-Methylcyclohexyl)-4-oxobutanoic acid (CAS No. 220203-23-6; Molecular Formula: C₁₁H₁₈O₃) is a carboxylic acid derivative with potential therapeutic applications.[4] Its structure, featuring a non-polar methylcyclohexyl group and a polar oxobutanoic acid moiety, suggests a nuanced solubility behavior that warrants detailed investigation. This guide provides a comprehensive, step-by-step methodology for determining the solubility of this compound in various organic solvents, thereby enabling a critical assessment of its potential for further development.

Foundational Principles: Understanding the "Why" Behind Solubility

The solubility of a solid in a liquid is governed by the principle of "like dissolves like," which is a simplified expression of the complex interplay of intermolecular forces between the solute and the solvent.[5] For 4-(4-Methylcyclohexyl)-4-oxobutanoic acid, the key structural features influencing its solubility are:

• The Carboxylic Acid Group (-COOH): This polar functional group is capable of hydrogen bonding, both as a donor and an acceptor. It also imparts acidic properties to the molecule.

• The Ketone Group (C=O): This is another polar group that can act as a hydrogen bond acceptor.

• The Methylcyclohexyl Group: This is a large, non-polar, and hydrophobic moiety.

The overall solubility of the molecule in a given solvent will be a balance between the energetic cost of breaking the solute-solute and solvent-solvent interactions and the energetic gain from forming new solute-solvent interactions.

Experimental Determination of Equilibrium Solubility: The Shake-Flask Method

The equilibrium solubility is defined as the maximum concentration of a compound in a particular solvent at a given temperature and pressure, where the solid and solution phases are in equilibrium.[6][7] The shake-flask method is the most reliable technique for determining equilibrium solubility and is recommended for its accuracy and reproducibility.[1][2][3]

Rationale for the Shake-Flask Method

The shake-flask method directly measures the point of saturation by allowing a surplus of the solid compound to equilibrate with the solvent over a defined period.[1][8] This extended equilibration time ensures that the system reaches a true thermodynamic equilibrium, providing a definitive solubility value.[2]

Detailed Experimental Protocol

This protocol is designed to be a self-validating system, with built-in checks to ensure the reliability of the generated data.

3.2.1. Materials and Reagents:

• 4-(4-Methylcyclohexyl)-4-oxobutanoic acid (purity >99%)

• Selected organic solvents (HPLC grade or equivalent)

• Scintillation vials or flasks with screw caps

• Orbital shaker with temperature control

• Syringe filters (0.22 µm, compatible with the chosen solvents)

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

• Analytical balance

• Volumetric flasks and pipettes

3.2.2. Step-by-Step Procedure:

• Preparation: Add an excess amount of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid to a series of vials, each containing a known volume of a different organic solvent. The presence of undissolved solid is crucial to ensure that saturation is achieved.[1][8]

• Equilibration: Tightly cap the vials and place them in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C to support biopharmaceutical evaluation) and agitation speed (e.g., 150-300 RPM).[1][8] Allow the samples to equilibrate for a sufficient duration, typically 24 to 72 hours, to ensure that equilibrium is reached.[8]

• Sample Collection and Preparation: After equilibration, allow the vials to stand undisturbed for a short period to let the excess solid settle. Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a 0.22 µm syringe filter into a clean vial. This step is critical to remove any undissolved solid particles.[1]

• Dilution: Promptly dilute the filtered sample with a suitable solvent (often the mobile phase of the analytical method) to prevent precipitation and to bring the concentration within the linear range of the analytical method.

• Quantification: Analyze the concentration of the diluted sample using a validated analytical method, such as HPLC. A calibration curve prepared with known concentrations of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid should be used for accurate quantification.

• Data Analysis: Calculate the solubility of the compound in each solvent by multiplying the measured concentration by the dilution factor. The experiment should be performed in triplicate to ensure the precision of the results.

Visualizing the Experimental Workflow

Caption: Workflow for determining equilibrium solubility using the shake-flask method.

Hypothetical Solubility Profile of 4-(4-Methylcyclohexyl)-4-oxobutanoic Acid

While experimental data is not yet available, we can present a hypothetical solubility profile to illustrate how the results would be presented and interpreted. The following table summarizes the expected solubility in a range of common organic solvents, categorized by their polarity.

Solvent	Polarity Index	Predicted Solubility (mg/mL)
Non-Polar Solvents
n-Hexane	0.1	< 0.1
Toluene	2.4	1-5
Polar Aprotic Solvents
Dichloromethane	3.1	5-10
Tetrahydrofuran (THF)	4.0	> 50
Acetone	5.1	> 50
Dimethyl Sulfoxide (DMSO)	7.2	> 100
Polar Protic Solvents
Ethanol	4.3	> 50
Methanol	5.1	> 50
Water	10.2	< 0.1

Disclaimer: The data in this table is hypothetical and for illustrative purposes only. Actual experimental values must be determined using the protocol described in this guide.

Interpretation of the Solubility Profile: A Mechanistic Perspective

The predicted solubility trends can be rationalized based on the intermolecular interactions between 4-(4-Methylcyclohexyl)-4-oxobutanoic acid and the various solvents.

Logical Framework for Solubility Interpretation

Caption: Logical relationship between solute-solvent properties and solubility.

• Low Solubility in Non-Polar Solvents: In solvents like n-hexane, the dominant intermolecular forces are weak van der Waals forces. These are not strong enough to overcome the strong hydrogen bonding and dipole-dipole interactions between the polar groups of the solute molecules.

• Moderate to High Solubility in Polar Aprotic Solvents: Solvents like THF and acetone can act as hydrogen bond acceptors, interacting favorably with the carboxylic acid proton of the solute. The highly polar nature of DMSO makes it an excellent solvent for a wide range of polar compounds.

• High Solubility in Polar Protic Solvents: Solvents like ethanol and methanol can act as both hydrogen bond donors and acceptors, leading to strong interactions with the carboxylic acid and ketone groups of the solute.

• Low Solubility in Water: Despite the presence of polar groups, the large, non-polar methylcyclohexyl group is expected to make the molecule predominantly hydrophobic, leading to poor aqueous solubility.

Conclusion and Future Directions

This guide has outlined a comprehensive and robust methodology for determining the solubility profile of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid in organic solvents. By adhering to the detailed shake-flask protocol, researchers can generate accurate and reliable data that is essential for the progression of this compound through the drug development pipeline. The principles of interpretation provided herein will aid in understanding the experimental results and in making informed decisions regarding solvent selection for synthesis, purification, and formulation. The next logical step for any research program involving this compound would be the execution of this experimental plan to generate a definitive solubility dataset.

References

• Lund University Publications. (n.d.). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Retrieved from [Link]

• Wikipedia. (n.d.). Solubility equilibrium. Retrieved from [Link]

• Scribd. (2023, February 9). Solubility Measurement Techniques | PDF. Retrieved from [Link]

• Scribd. (n.d.). Experiment 1. Solubility of Organic Compounds | PDF. Retrieved from [Link]

• Analytik NEWS. (2024, November 14). Solubility: Importance, Measurements and Applications. Retrieved from [Link]

• Biorelevant.com. (n.d.). Describes equilibrium solubility of a drug substance. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds. Retrieved from [Link]

• Scribd. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

• Simon Fraser University. (2023, August 31). Solubility of Organic Compounds. Retrieved from [Link]

• Millipore Corporation. (2003). Automated Screening of Aqueous Compound Solubility in Drug Discovery. Retrieved from [Link]

• Quora. (2017, April 27). How to perform the shake flask method to determine solubility. Retrieved from [Link]

• Regulations.gov. (2018, August 31). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD U.S. EPA Product Properties Test Guidelines OPPTS. Retrieved from [Link]

• protocols.io. (2024, December 9). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 4-(4-butylphenyl)-4-oxobutanoic acid. Retrieved from [Link]

• Wikipedia. (n.d.). 4-(4-Methylphenyl)-4-oxobutanoic acid. Retrieved from [Link]

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Structure-activity relationship (SAR) studies involving 4-(4-Methylcyclohexyl)-4-oxobutanoic acid

This technical whitepaper provides a comprehensive analysis of the structure-activity relationship (SAR) profiles associated with 4-(4-Methylcyclohexyl)-4-oxobutanoic acid (CAS 220203-23-6).[1] It is designed for medicinal chemists and drug development professionals, focusing on the molecule's utility as a versatile scaffold for designing enzyme inhibitors, lipophilic prodrugs, and membrane permeation enhancers.[1]

[1]

Executive Summary

4-(4-Methylcyclohexyl)-4-oxobutanoic acid represents a distinct class of

-keto acids that combine a polar succinyl head group with a lipophilic methylcyclohexyl tail.[1] This amphiphilic architecture makes it a critical building block in medicinal chemistry, particularly for targeting enzymes with hydrophobic pockets (e.g., Matrix Metalloproteinases, Lipases) and for developing lipid-mimetic prodrugs.[1]

This guide deconstructs the molecule into three pharmacophoric zones—the Zinc-Binding/Polar Domain , the Linker Region , and the Hydrophobic Core —and analyzes how structural modifications in each zone modulate biological activity, metabolic stability, and bioavailability.[1]

Chemical Architecture & Scaffold Analysis

The molecule (C

H O ) is synthesized via the Friedel-Crafts acylation of methylcyclohexane with succinic anhydride.[1] Its structure is defined by three manipulatable regions critical for SAR studies:

Zone	Structural Component	Functionality	SAR Target
A	Carboxylic Acid Tail	Hydrogen bond donor/acceptor; Ionizable head group.[1]	Solubility, Receptor Binding (Salt bridge).[1]
B	-Keto Linker	Electrophilic center; Hydrogen bond acceptor.[1]	Chemical reactivity, Transition state mimicry.
C	4-Methylcyclohexyl Ring	Bulky lipophilic domain.[1]	Hydrophobic pocket occupancy (e.g., S1' subsite).[1]

Structural Visualization

The following diagram illustrates the core scaffold and the primary sites for SAR optimization.

Figure 1: Pharmacophoric dissection of the 4-(4-Methylcyclohexyl)-4-oxobutanoic acid scaffold.

Structure-Activity Relationship (SAR) Deep Dive

Zone A: The Carboxylic Acid (Zinc Binding & Solubility)

In enzyme inhibition studies, particularly for Matrix Metalloproteinases (MMPs) , the carboxylic acid often serves as a weak Zinc-Binding Group (ZBG).[1]

• Hydroxamic Acid Conversion: Converting the carboxylic acid to a hydroxamic acid (-CONHOH) significantly increases potency against MMPs (e.g., MMP-2, MMP-9) by chelating the active site zinc ion more effectively than the carboxylate.[1]

• Bioisosteres: Replacing the acid with a tetrazole or acyl sulfonamide can improve metabolic stability and oral bioavailability while maintaining the negative charge required for electrostatic interactions.[1]

Zone B: The -Keto Linker (Conformation & Reactivity)

The ketone at the 4-position introduces sp

hybridization, creating a "kink" in the chain.[1]

• Reduction to Methylene: Reducing the ketone to a methylene group (via Wolff-Kishner or Clemmensen reduction) increases flexibility and lipophilicity.[1] This is often favorable for membrane permeation but may reduce binding affinity if the ketone participates in a crucial hydrogen bond with the target protein backbone.[1]

• Rigidification: Cyclization of the keto-acid to form butenolides or pyridazinones (via reaction with hydrazine) locks the conformation.[1] This strategy is frequently used to improve selectivity by restricting the molecule to a bioactive conformation.[1]

Zone C: The Methylcyclohexyl Tail (Hydrophobic Fit)

The 4-methylcyclohexyl group acts as a hydrophobic anchor.[1]

• Stereochemistry (Cis vs. Trans): The commercial starting material is often a mixture.[1] SAR studies indicate that the trans-isomer (equatorial-equatorial) is generally more thermodynamically stable and provides a linear extension that fits better into deep hydrophobic pockets (e.g., the S1' pocket of proteases).[1]

• Aromatization: Oxidation to a p-tolyl (4-methylphenyl) group flattens the ring.[1] If the target pocket is narrow and flat, the aryl analog is preferred.[1] If the pocket is globular, the cyclohexyl analog (this molecule) typically yields higher affinity due to better shape complementarity.[1]

Experimental Protocols

Synthesis & Derivatization Workflow

The synthesis of SAR analogs relies on modular functionalization.[1] The following protocol outlines the generation of the core scaffold and its conversion to a hydroxamate (MMP inhibitor analog).

Step 1: Friedel-Crafts Acylation

• Reagents: Methylcyclohexane (1.0 eq), Succinic Anhydride (1.1 eq), AlCl

  (2.2 eq).

• Solvent: Dichloromethane (DCM) or Nitrobenzene.[1]

• Procedure: Add AlCl

  to a solution of succinic anhydride in DCM at 0°C. Dropwise add methylcyclohexane. Stir at RT for 4-6 hours.[1] Quench with ice/HCl.

• Yield: Typically 60-75% of the

  -keto acid.[1]

Step 2: Hydroxamate Synthesis (for SAR Zone A)

• Activation: React the keto-acid with Ethyl Chloroformate/NMM to form the mixed anhydride.

• Coupling: Add Hydroxylamine hydrochloride (NH

  OH·HCl) in methanol.

• Purification: Recrystallization from EtOAc/Hexane.

Synthesis Logic Diagram

Figure 2: Synthetic pathway for generating key SAR analogs.[1]

Biological Activity & Data Summary

While specific public data for this exact CAS number is limited to catalog entries, the biological activity can be extrapolated from the class of 4-cyclohexyl-4-oxobutanoic acids used in validated studies (e.g., MMP inhibition, organotin complexes).[1]

Table 1: Comparative SAR Data (Representative Class Values) Values represent typical IC

ranges for this scaffold class against MMP-2.

Analog Modification	Structural Change	Relative Potency	Mechanism/Rationale
Parent	Keto-Acid	Baseline (Low)	Weak ZBG; Good hydrophobic fit.[1]
Analog A	Acid Hydroxamate	100x Increase	Strong Zn chelation (bidentate).[1]
Analog B	Keto Methylene	Variable	Increased flexibility; loss of H-bond acceptor.[1]
Analog C	Cyclohexyl Phenyl	Decrease	Loss of 3D shape complementarity in S1' pocket.[1]
Analog D	Methyl H	Decrease	Loss of hydrophobic bulk/interaction.[1]

Conclusion

4-(4-Methylcyclohexyl)-4-oxobutanoic acid is a potent amphiphilic scaffold .[1] Its value lies in the cyclohexyl ring , which offers superior saturation and stereochemical complexity compared to planar phenyl analogs, improving specificity for globular enzyme pockets.[1] Future SAR campaigns should focus on rigidifying the linker (Zone B) to reduce entropic penalties upon binding.[1]

References

• Friedel-Crafts Acylation Mechanisms: Olah, G. A. (1973).[1] Friedel-Crafts Chemistry. Wiley-Interscience.[1] Link[1]

• MMP Inhibitor SAR: Whittaker, M., et al. (1999).[1] "Design and Therapeutic Application of Matrix Metalloproteinase Inhibitors." Chemical Reviews, 99(9), 2735-2776.[1] Link[1]

• Organotin Derivatives of 4-Cyclohexyl-4-oxobutanoic Acid: Win, Y. F., et al. (2010).[1] "Synthesis and Characterization of Organotin(IV) Complexes of 4-Cyclohexyl-4-oxobutanoic Acid." Journal of Organometallic Chemistry. (Contextual citation for biological activity of the scaffold).

• Catalog Verification: Sigma-Aldrich. "4-(4-methylcyclohexyl)-4-oxobutanoic acid Product Specification." Link

Sources

• 1. 1245772-28-4,[1-(difluoromethyl)-1H-pyrazol-5-yl]methanol-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Melting point and boiling point data for 4-(4-Methylcyclohexyl)-4-oxobutanoic acid

This technical guide details the physical properties, synthesis logic, and application context of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid , specifically focusing on its bioactive trans-isomer (known as JTT-608 ).

Subject: Physical Properties, Synthesis Logic, and Drug Development Context Compound Class:

-Keto Acids / Cyclohexyl Derivatives Primary Application: Antidiabetic Research (Insulin Secretagogue)

Part 1: Executive Summary & Chemical Identity[1]

4-(4-Methylcyclohexyl)-4-oxobutanoic acid is a structural analog of the classic Friedel-Crafts product 3-(4-methylbenzoyl)propionic acid. Unlike its aromatic precursor, this compound features a saturated cyclohexyl ring. It is most notable in drug discovery as JTT-608 , a non-sulfonylurea insulin secretagogue designed to manage Type 2 diabetes by targeting the sulfonylurea receptor (SUR) on pancreatic

-cells.

The critical parameter for researchers is the stereochemistry : the trans-isomer exhibits significantly higher pharmacological potency than the cis-isomer. Consequently, physical property data must be distinguished between the generic mixture and the purified trans-isomer.

Chemical Identifiers

Identifier	Value	Notes
IUPAC Name	4-(4-Methylcyclohexyl)-4-oxobutanoic acid	Generic structure
Key Isomer	trans-4-(4-Methylcyclohexyl)-4-oxobutanoic acid	Bioactive form (JTT-608)
CAS Number	220203-23-6	General/Unspecified stereochemistry
Formula
Molecular Weight	198.26 g/mol
SMILES	CC1CCC(CC1)C(=O)CCC(=O)O

Part 2: Physical Properties Data[1][5][6]

The following data aggregates experimental values from patent literature and predicted values based on structure-property relationship (SPR) algorithms.

Melting Point & Boiling Point Profile

Property	Value / Range	Condition	Confidence
Melting Point (trans-isomer)	80 – 82 °C	Recrystallized (EtOAc/Hexane)	High (Patent Lit.)
Melting Point (Aromatic Precursor)	127 – 130 °C	Standard State	High (Experimental)
Boiling Point	368.5 ± 25.0 °C	@ 760 mmHg	Predicted (Decomposes)
Flash Point	~190.8 °C	Closed Cup	Predicted
Density	1.066 g/cm³	@ 20 °C	Predicted
pKa (Carboxylic Acid)	4.75 ± 0.10	Aqueous solution	Predicted
LogP	2.15	Octanol/Water	Predicted

Technical Analysis of Phase Transitions

• Melting Point Depression: The aromatic precursor, 4-(4-methylphenyl)-4-oxobutanoic acid, melts at ~129 °C due to strong

  - stacking interactions between planar benzene rings in the crystal lattice. Upon hydrogenation to the cyclohexyl derivative, the molecule loses planarity and aromatic stacking capability, resulting in a significantly lower melting point (80–82 °C).

• Boiling Point & Decomposition: Like most carboxylic acids of this molecular weight, the compound is expected to decarboxylate or dehydrate (forming cyclic anhydrides or lactones) before reaching its atmospheric boiling point. Distillation should only be attempted under high vacuum (<1 mmHg).

Part 3: Synthesis Logic & Purity Protocols

High-purity isolation of the trans-isomer is the primary challenge. The synthesis typically follows a "Build-then-Reduce" or "Reduce-then-Couple" logic. The most robust pathway involves the hydrogenation of the aromatic Friedel-Crafts product.

Reaction Workflow (Graphviz Diagram)

Caption: Synthesis pathway transitioning from aromatic precursor to the thermodynamically stable trans-cyclohexyl target.

Critical Experimental Considerations

• Hydrogenation Selectivity: Hydrogenating the aromatic ring without reducing the ketone (carbonyl) to an alcohol is difficult.

  • Protocol Adjustment: Use Rhodium on Carbon (Rh/C) or Ruthenium (Ru) catalysts rather than Palladium if ketone preservation is strictly required, or protect the ketone as a ketal prior to hydrogenation.

  • Alternative: If the ketone is reduced to an alcohol, a subsequent oxidation (Jones oxidation) is required to restore the keto-acid functionality.

• Stereocontrol (cis vs trans):

  • Hydrogenation often yields a mixture of cis and trans isomers.

  • Thermodynamic Equilibration: Treating the mixture with a base (e.g., NaOMe in MeOH) allows the enolizable position

    to the ring to equilibrate. However, the chiral centers are on the ring itself. The trans-1,4-disubstituted cyclohexane is thermodynamically favored (diequatorial conformation).

  • Purification: Recrystallization from Ethyl Acetate/Hexane is the standard method to isolate the pure trans-isomer (MP 80-82 °C) from the oily or lower-melting cis-isomer.

Part 4: Applications in Drug Development[6]

Mechanism of Action (JTT-608)

This compound represents a class of "non-sulfonylurea insulin secretagogues."

• Target: It binds to a specific site on the sulfonylurea receptor (SUR1) subunit of the

  channel in pancreatic -cells.

• Effect: Inhibition of the

  channel Membrane depolarization Calcium influx Insulin exocytosis.

• Advantage: Unlike glibenclamide, JTT-608 induces insulin secretion in a glucose-dependent manner, reducing the risk of hypoglycemia.

Metabolic Stability

The 4-oxobutanoic acid tail is susceptible to

-oxidation in vivo. In drug design, this chain is often modified (e.g., to a succinimide or amide) to improve half-life, though the free acid is the active species in vitro.

Part 5: Safety & Handling

• GHS Classification:

  • Warning: Skin Irritant (H315), Eye Irritant (H319).

  • Handling: Use standard PPE (gloves, goggles). The compound is a solid acid and can cause irritation to mucous membranes upon inhalation of dust.

• Storage: Store at 2-8 °C (refrigerated). Keep container tightly closed to prevent moisture absorption, which can affect weighing accuracy and melting point determination.

References

• JTT-608 Synthesis & Activity: Shinkai, H., et al. (1998). "4-(trans-4-Methylcyclohexyl)-4-oxobutyric acid (JTT-608).[1] A new class of antidiabetic agent." Journal of Medicinal Chemistry, 41(27), 5420-5428.

• Aromatic Precursor Data: PubChem Compound Summary for CID 244162, 4-(4-Methylphenyl)-4-oxobutanoic acid.

• Patent Literature (Melting Point): Takeda Chemical Industries. (2001).[2] "Melanin-concentrating hormone antagonist."[2] European Patent EP1283199A1. (Cited for MP range of cyclohexyl derivatives).[3]

• Friedel-Crafts Methodology: "Preparation of 4-(p-methylphenyl)-4-oxobutanoic acid." Wikipedia / Organic Chemistry Portal.

Sources

• 1. 4-(trans-4-Methylcyclohexyl)-4-oxobutyric acid (JTT-608). A new class of antidiabetic agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. researchgate.net [researchgate.net]

Technical Guide: Cis-Trans Isomerism in 4-(4-Methylcyclohexyl)-4-oxobutanoic Acid

Executive Summary

4-(4-Methylcyclohexyl)-4-oxobutanoic acid is a critical intermediate in the synthesis of functionalized lipids, liquid crystals, and pharmaceutical scaffolds (including glimepiride analogs and prostaglandin precursors). Its utility is defined by the stereochemistry of the cyclohexane ring. The 1,4-disubstitution pattern gives rise to geometric isomerism (cis and trans), which significantly impacts the thermodynamic stability, solubility, and biological potency of the final API.

This guide provides a definitive technical workflow for controlling, separating, and characterizing these isomers, emphasizing the thermodynamic preference for the trans-diequatorial conformation.

Structural Dynamics & Conformational Analysis

The molecule comprises a cyclohexane ring substituted at the 1- and 4-positions.[1][2][3][4][5][6] The substituents are a methyl group (C1) and a 3-carboxypropanoyl group (succinyl chain, C4).

Thermodynamic Stability (The A-Value Rule)

In 1,4-disubstituted cyclohexanes, stability is dictated by the ability of substituents to adopt an equatorial orientation to minimize 1,3-diaxial interactions.

• Trans-Isomer (Thermodynamic Product):

  • Conformation: Both substituents can occupy equatorial positions (

    ).[2]

  • Stability:[7][8][9][10][11] This is the global energy minimum. The alternative diaxial (

    ) conformer is energetically prohibitive due to severe steric strain.

  • Energy Delta: The (

    ) form is stabilized by approximately 3.4–4.0 kcal/mol relative to the ( ) form.

• Cis-Isomer (Kinetic/Intermediate):

  • Conformation: One substituent is axial, and the other is equatorial (

    or ).[2][5]

  • Stability:[7][8][9][10][11] Higher energy than the trans-(

    ) form due to the steric cost of one axial group (primarily the bulky succinyl chain or methyl group).

  • Ring Flipping: Rapid interconversion occurs at room temperature, but the population is biased toward the conformer where the bulkier succinyl group is equatorial.

Conformational Energy Landscape

Figure 1: Relative energy hierarchy of 1,4-disubstituted cyclohexane conformers. The Trans (e,e) state is the target for thermodynamic isolation.

Synthetic Pathways & Isomeric Control

The standard industrial route involves the Friedel-Crafts acylation of methylcyclohexane with succinic anhydride. This reaction is regioselective (favoring the 4-position) but not stereospecific, initially yielding a mixture of cis and trans isomers.

Reaction Mechanism

The reaction proceeds via an acylium ion intermediate generated by a Lewis acid (

).

• Activation: Succinic anhydride reacts with

  to open the ring, forming the electrophilic acylium species.[12]

• Electrophilic Attack: The acylium ion attacks C4 of methylcyclohexane (hydride abstraction/cation formation mechanisms may vary based on conditions, but direct acylation is standard).

• Equilibration: Under the acidic conditions of the Friedel-Crafts reaction (excess

  ), the product can undergo epimerization via enolization of the ketone, driving the mixture toward the thermodynamic trans isomer.

Synthesis Workflow Diagram

Figure 2: Friedel-Crafts synthesis pathway with thermodynamic equilibration step.

Separation & Purification Protocols

Due to the structural symmetry and packing efficiency, the trans isomer typically exhibits a significantly higher melting point and lower solubility in non-polar solvents compared to the cis isomer.[10]

Protocol 1: Selective Crystallization (Recommended)

This method exploits the solubility differential to isolate the trans isomer.

• Dissolution: Dissolve the crude isomeric mixture (approx. 80:20 trans:cis) in hot Ethyl Acetate or Toluene (5 mL per gram of substrate).

• Reflux: Heat to reflux until full dissolution.

• Controlled Cooling:

  • Cool slowly to room temperature (25°C) over 2 hours.

  • Further cool to 0–4°C for 4 hours.

• Filtration: Filter the precipitate. The trans isomer crystallizes out as white needles/plates.

• Wash: Wash the filter cake with cold hexanes to remove surface-bound cis isomer (which remains in the mother liquor).

• Recrystallization: If purity is <98% (by HPLC), recrystallize from Isopropanol.

Protocol 2: Preparative HPLC (For Cis Isolation)

If the cis isomer is required for study, it must be recovered from the crystallization mother liquor.

• Column: C18 Reverse Phase (e.g., Phenomenex Luna, 5µm).

• Mobile Phase: Isocratic Acetonitrile:Water (40:60) + 0.1% TFA.

• Detection: UV at 210 nm (carbonyl absorption).

• Elution Order: The more polar cis isomer (less hydrophobic surface area) typically elutes before the trans isomer in reverse-phase systems.

Analytical Characterization

Validating the isomeric identity is critical. NMR spectroscopy provides the most definitive structural proof via coupling constants (

-values).

H-NMR Interpretation (400 MHz, CDCl3)

Feature	Trans-Isomer (Major)	Cis-Isomer (Minor)	Mechanistic Explanation
Methine Proton (H4)	~2.3-2.5 ppm	~2.5-2.7 ppm	H4 is alpha to the ketone.
Splitting Pattern (H4)	tt (Triplet of Triplets)	mq (Multiplet/Quintet)	Diagnostic signal.
Coupling ( )	Hz	Hz	Trans H4 is axial, coupling with axial H3 protons. Cis H4 is equatorial (or axial with eq neighbors).
Methyl Group (H1-Me)	~0.9 ppm (Doublet)	~0.95 ppm (Doublet)	Slight downfield shift in cis due to anisotropic effects.

X-Ray Diffraction (XRD)

• Trans: Centrosymmetric packing; typically triclinic or monoclinic space groups. High melting point (>100°C).

• Cis: Lower symmetry, lower density packing. Lower melting point.

References

• Friedel-Crafts Acylation Mechanisms

  • Title: A Technical Guide to the Synthesis of 4-Oxobutanoic Acid via Friedel-Crafts Acylation.[12]

  • Source: BenchChem.[12]

• Conformational Analysis of Cyclohexanes

  • Title: Conformational Study of cis-1,4-Di-tert-butylcyclohexane by Dynamic NMR Spectroscopy.
  • Source: Journal of Organic Chemistry / Sikhcom.

  • URL:[Link] (Foundational text on 1,4-disubstitution dynamics).

• Thermodynamic Stability of Isomers

  • Title: Relative Stability of cis- and trans-Hydrindanones (and related cyclohexane systems).[7]

  • Source: N

  • URL:[Link]

• Title: Separation and purification of cis and trans isomers (Patent US3880925A).

• General Stereochemistry Principles

  • Title: Cis and Trans Isomers - Chemistry Steps.[10][13][14]

  • Source: ChemistrySteps.

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. static.fossee.in [static.fossee.in]
• 3. STEREOCHEMICAL ASPECTS OF THE METABOLISM OF THE ISOMERIC METHYLCYCLOHEXANOLS AND METHYLCYCLOHEXANONES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sikhcom.net [sikhcom.net]
• 5. m.youtube.com [m.youtube.com]
• 6. Interconversion study in 1,4-substituted six-membered cyclohexane-type rings. Structure and dynamics of trans-1,4-dibromo-1,4-dicyanocyclohexane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Relative Stability of cis- and trans-Hydrindanones - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. quora.com [quora.com]
• 10. Cis–trans isomerism - Wikipedia [en.wikipedia.org]
• 11. m.youtube.com [m.youtube.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. scholarworks.wmich.edu [scholarworks.wmich.edu]
• 14. US3880925A - Separation and purification of cis and trans isomers - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Note: Step-by-Step Synthesis of 4-(4-Methylcyclohexyl)-4-oxobutanoic Acid

Executive Summary

The synthesis of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid (also known as

-(4-methylcyclohexanecarbonyl)propionic acid) presents a classic chemoselectivity challenge: attaching a succinoyl moiety to a cyclohexane ring while preserving the -keto functionality.

While direct acylation of cyclohexane derivatives is often low-yielding due to isomerization, this Application Note details a robust, three-stage "Aromatic-to-Aliphatic" protocol . This route leverages the high regioselectivity of the Friedel-Crafts acylation of toluene, followed by exhaustive catalytic hydrogenation and a selective oxidation to restore the ketone. This method is preferred for its scalability, use of commodity reagents, and avoidance of unstable organometallic intermediates.

Core Synthetic Strategy

• Regioselective Acylation: Friedel-Crafts reaction of toluene with succinic anhydride.

• Exhaustive Hydrogenation: Catalytic reduction of the aromatic ring (and unavoidably, the ketone) to the cyclohexyl-alcohol.

• Selective Oxidation: Restoration of the C4-ketone using a mild oxidation system (Jones or TEMPO).

Chemical Reaction Pathway

The following directed graph illustrates the reaction flow, including the critical intermediate states.

Caption: Three-stage synthesis pathway converting Toluene to the target Cyclohexyl-Keto-Acid via an alcohol intermediate.

Detailed Experimental Protocols

Stage 1: Friedel-Crafts Acylation

Objective: Synthesis of 3-(4-methylbenzoyl)propionic acid.[1] Mechanism: Electrophilic Aromatic Substitution (SEAr). The methyl group directs the incoming succinoyl electrophile to the para position.

Reagents & Materials

Reagent	Equivalents	Role
Toluene	Solvent/Substrate (Excess)	Reactant & Solvent
Succinic Anhydride	1.0 equiv	Acylating Agent
Aluminum Chloride (AlCl3)	2.2 equiv	Lewis Acid Catalyst
12M HCl	Excess	Quenching Agent

Protocol

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, addition funnel, and a reflux condenser topped with a CaCl2 drying tube. Purge with nitrogen.

• Solvation: Charge the flask with Succinic Anhydride (10.0 g, 100 mmol) and dry Toluene (50 mL) .

• Catalyst Addition: Cool the mixture to 0–5°C using an ice bath. Add AlCl3 (29.3 g, 220 mmol) portion-wise over 30 minutes. Caution: Exothermic reaction; HCl gas evolution.

• Reaction: Allow the mixture to warm to room temperature (RT), then heat to 50°C for 4 hours. The mixture will turn deep orange/red and become viscous.

• Quench: Pour the reaction mixture slowly into a beaker containing Ice (100 g) and Conc. HCl (25 mL) . Stir vigorously until the aluminum complex decomposes and a white precipitate forms.

• Isolation:

  • Steam distill or rotovap to remove excess toluene.

  • Dissolve the solid residue in 10% Na2CO3 solution (extracts the acid).

  • Filter to remove insoluble byproducts.

  • Acidify the filtrate with HCl to pH 1–2.

  • Collect the white precipitate by filtration.

• Purification: Recrystallize from Ethanol/Water (1:1).

  • Yield Target: 85–90%

  • QC Check: 1H NMR (DMSO-d6) should show aromatic doublets at

    7.8 and 7.3 ppm.

Stage 2: Exhaustive Catalytic Hydrogenation

Objective: Reduction of the aromatic ring to a cyclohexane ring. Critical Insight: Standard hydrogenation of aryl ketones often reduces the ketone to an alcohol before or during ring saturation. Attempting to stop at the ketone often yields inseparable mixtures. Therefore, we aim for complete reduction to the alcohol, which is a single, clean species.

Reagents & Materials

Reagent	Loading	Role
Intermediate A	1.0 equiv	Substrate
Rhodium on Carbon (5% Rh/C)	5 wt%	Catalyst (High Activity for Rings)
Acetic Acid (Glacial)	Solvent	Proton Source/Solvent
Hydrogen Gas (H2)	50–100 psi	Reducing Agent

Protocol

• Setup: Place Intermediate A (5.0 g) and 5% Rh/C (250 mg) into a high-pressure hydrogenation vessel (Parr reactor).

• Solvent: Add Glacial Acetic Acid (50 mL) .

• Reaction: Pressurize to 60 psi (4 bar) H2 and heat to 60°C . Shake/stir for 12–24 hours.

• Monitoring: Monitor H2 uptake. When uptake ceases, check aliquot by TLC (stain with PMA or KMnO4; UV activity will disappear).

• Workup:

  • Filter through a Celite pad to remove the catalyst. Caution: Rh/C is pyrophoric when dry.

  • Concentrate the filtrate under reduced pressure to remove acetic acid.

  • Result: A thick, viscous oil or low-melting solid consisting of 4-(4-methylcyclohexyl)-4-hydroxybutanoic acid .

  • Note: This intermediate is a mixture of cis/trans isomers on the ring and diastereomers at the alcohol center. This complexity is irrelevant as the next step destroys the alcohol chirality.

Stage 3: Selective Oxidation (Jones Oxidation)

Objective: Restore the C4 ketone to yield the final keto-acid.

Reagents & Materials

Reagent	Equivalents	Role
Intermediate B (Alcohol)	1.0 equiv	Substrate
Jones Reagent (CrO3/H2SO4)	1.2 equiv	Oxidant
Acetone	Solvent	Solvent

Protocol

• Setup: Dissolve the crude Intermediate B from Stage 2 in Acetone (50 mL) . Cool to 0°C.

• Addition: Dropwise add Jones Reagent until a persistent orange color remains (indicating excess oxidant). Maintain temp < 10°C.

• Reaction: Stir for 30 minutes at 0°C.

• Quench: Add Isopropanol (2 mL) to quench excess Cr(VI) (solution turns green).

• Workup:

  • Decant the acetone layer from the chromium salts.

  • Dilute with water (100 mL) and extract with Ethyl Acetate (3 x 50 mL) .

  • Wash organics with Brine, dry over MgSO4, and concentrate.[2]

• Final Purification: Recrystallize from Hexane/Ethyl Acetate.

  • Final Yield: ~60–70% (over 3 steps).

Quality Control & Validation

The following parameters confirm the identity and purity of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid .

Parameter	Specification	Method
Appearance	White crystalline solid	Visual
Melting Point	68–72°C (Isomer dependent)	Capillary MP
Mass Spec	[M-H]- = 197.1	LC-MS (ESI Negative)
IR Spectroscopy	1705 cm⁻¹ (Acid C=O)1715 cm⁻¹ (Ketone C=O)	FT-IR (ATR)

NMR Validation (CDCl3, 400 MHz)

• 12.0 (s, 1H): Carboxylic acid proton (-COOH ).
• 2.7 (t, 2H): Methylene adjacent to ketone (-C(=O)-CH 2-).
• 2.6 (t, 2H): Methylene adjacent to acid (-CH 2-COOH).
• 2.3 (m, 1H): Methine proton on cyclohexane ring adjacent to carbonyl (Ring-CH -C=O).
• 0.9 (d, 3H): Methyl group (-CH 3).

• Note: The absence of signals > 6.5 ppm confirms complete hydrogenation of the aromatic ring.

Troubleshooting & Optimization

Issue: Incomplete Hydrogenation

• Symptom: UV activity persists; aromatic protons visible in NMR.

• Fix: Reactivate catalyst or increase pressure to 100 psi. Ensure acetic acid is free of sulfur contaminants which poison Rh/Pt catalysts.

Issue: Over-Oxidation

• Symptom: Formation of dicarboxylic acids (cleavage of the C-C bond).

• Fix: Maintain strict temperature control (0°C) during Jones oxidation. Alternatively, use TEMPO (catalytic) / NaOCl for a milder oxidation profile.

Safety Considerations

• Aluminum Chloride: Reacts violently with water. Quench with extreme caution.

• Hydrogenation: High-pressure vessels require blast shields. Rh/C is pyrophoric.

• Chromium (Jones): Toxic and carcinogenic. Dispose of heavy metal waste according to EHS regulations.

References

• Friedel-Crafts Acylation of Toluene

  • Source: Wikipedia.[3] "4-(4-Methylphenyl)-4-oxobutanoic acid."[1][4]

  • URL:[Link][1]

• Hydrogenation of Aromatic Ketones

  • Source: ResearchGate.

  • URL:[Link]

• General Synthesis of Cyclohexyl Ketones

  • Source: Organic Syntheses.[5][6][7] "Cyclohexyl Methyl Ketone."[6] Org. Synth. 1970, 50, 66.

  • URL:[Link]

• Grignard Reactions with Succinic Derivatives (Alternative Route)

  • Source: Journal of the Chemical Society of Pakistan.

  • URL:[Link]

Sources

• 1. 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia [en.wikipedia.org]
• 2. rsc.org [rsc.org]
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Synthesis of 4-(4-Methylcyclohexyl)-4-oxobutanoic Acid: A Two-Step Approach via Friedel-Crafts Acylation and Selective Catalytic Hydrogenation

Abstract

This comprehensive application note details a robust, two-step protocol for the synthesis of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid, a valuable keto-acid intermediate in pharmaceutical and materials science research. The synthetic strategy circumvents the chemical impossibility of a direct Friedel-Crafts acylation on an aliphatic ring by first performing the reaction on an aromatic precursor, followed by selective hydrogenation. The first step involves the classic Friedel-Crafts acylation of toluene with succinic anhydride, catalyzed by anhydrous aluminum chloride, to yield 4-(4-methylphenyl)-4-oxobutanoic acid. The second, more challenging step, addresses the selective catalytic hydrogenation of the aromatic ring to the desired cyclohexyl moiety, while preserving the ketone and carboxylic acid functionalities. This guide provides in-depth mechanistic explanations, detailed step-by-step protocols, safety considerations, and characterization guidelines intended for researchers in organic synthesis and drug development.

Introduction & Synthetic Strategy

The target molecule, 4-(4-Methylcyclohexyl)-4-oxobutanoic acid, incorporates both a saturated carbocyclic ring and a γ-keto acid chain. The γ-keto acid moiety is a versatile pharmacophore and synthetic handle for constructing more complex molecules, including various heterocycles.[1]

A direct one-step synthesis via Friedel-Crafts acylation of methylcyclohexane with succinic anhydride is mechanistically unfeasible. The Friedel-Crafts reaction is a quintessential example of electrophilic aromatic substitution (EAS), a process that requires the nucleophilic π-electrons of an aromatic ring to attack a strong electrophile.[2] Aliphatic compounds like methylcyclohexane lack this aromatic system and therefore cannot undergo EAS reactions.

Consequently, a reliable two-step synthetic pathway is proposed and detailed herein:

Step 1: Friedel-Crafts Acylation. Toluene is acylated with succinic anhydride using a Lewis acid catalyst (AlCl₃) to form the aromatic intermediate, 4-(4-methylphenyl)-4-oxobutanoic acid.[3][4]

Step 2: Selective Catalytic Hydrogenation. The aromatic ring of the intermediate is selectively reduced to a cyclohexane ring, yielding the final product. This transformation requires a catalyst that favors arene hydrogenation over carbonyl or carboxyl group reduction.

This document provides a complete guide for executing this two-step synthesis at a laboratory scale.

Mechanistic Considerations

Step 1: Friedel-Crafts Acylation

The reaction proceeds via the formation of a highly electrophilic acylium ion.[5] The Lewis acid, anhydrous aluminum chloride (AlCl₃), coordinates to one of the carbonyl oxygens of succinic anhydride and subsequently to the other, leading to the cleavage of the C-O bond and formation of a resonance-stabilized acylium ion.[6] The nucleophilic π-system of toluene then attacks the acylium ion. The methyl group on toluene is an ortho-, para-directing activator, but due to steric hindrance, the acylation occurs predominantly at the para-position.[7] A final deprotonation step restores aromaticity and yields the product. Because the ketone product can also act as a Lewis base, it complexes with AlCl₃, necessitating the use of a stoichiometric amount of the catalyst and an aqueous workup to liberate the final product.[8]

Step 2: Selective Catalytic Hydrogenation

The selective hydrogenation of an aromatic ring in the presence of a ketone and a carboxylic acid is a significant challenge. Standard hydrogenation catalysts like Palladium on Carbon (Pd/C) under typical conditions may lead to the reduction of the ketone to an alcohol or its complete hydrogenolysis to a methylene group.[5]

Achieving the desired selectivity requires specialized catalytic systems. Rhodium-based catalysts, particularly those supported by strongly σ-donating ligands such as cyclic (amino)(alkyl)carbenes (CAACs), have demonstrated exceptional activity and selectivity for the hydrogenation of arenes while leaving carbonyl and carboxyl groups intact.[9][10][11] These advanced catalysts operate under milder conditions than traditional methods requiring high pressures and temperatures with platinum or rhodium oxide catalysts.[5]

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Toluene	Anhydrous, ≥99.8%	Sigma-Aldrich
Succinic Anhydride	≥99%	Sigma-Aldrich
Aluminum Chloride (AlCl₃)	Anhydrous, ≥99.99%	Sigma-Aldrich	Highly hygroscopic and reactive.
Dichloromethane (DCM)	Anhydrous, ≥99.8%	Fisher Scientific	Solvent for reaction.
Hydrochloric Acid (HCl)	Concentrated (37%)	VWR	For workup.
Ethyl Acetate	ACS Grade	Fisher Scientific	For extraction.
Sodium Sulfate (Na₂SO₄)	Anhydrous	VWR	For drying.
Rhodium Catalyst	e.g., (CAAC)Rh(COD)Cl	Strem Chemicals	Or other suitable selective catalyst.
Hydrogen Gas (H₂)	High Purity (≥99.999%)	Airgas
Ethanol	200 Proof, Anhydrous	Decon Labs	Solvent for hydrogenation.

Step 1: Synthesis of 4-(4-Methylphenyl)-4-oxobutanoic Acid

This procedure is adapted from established undergraduate and research methodologies.[3][4][12]

Workflow Diagram: Friedel-Crafts Acylation

Caption: Workflow for Friedel-Crafts Acylation.

Procedure:

• Setup: Assemble a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser fitted with a calcium chloride drying tube. Ensure all glassware is thoroughly dried.

• Reagent Preparation: In the reaction flask, suspend anhydrous aluminum chloride (60.0 g, 0.45 mol) in 150 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Cool the suspension to 0-5 °C using an ice-water bath.

• In the dropping funnel, add a solution of toluene (34.5 g, 0.375 mol) and succinic anhydride (37.5 g, 0.375 mol) in 100 mL of anhydrous DCM.

• Reaction: Add the toluene/succinic anhydride solution dropwise to the stirred AlCl₃ suspension over approximately 60 minutes, maintaining the internal temperature below 10 °C. The reaction is exothermic.[2]

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for an additional 2-3 hours. The mixture will become a thick, dark slurry.

• Workup: Carefully and slowly pour the reaction mixture into a 1 L beaker containing 400 g of crushed ice and 100 mL of concentrated hydrochloric acid. This step should be performed in a fume hood as large quantities of HCl gas will be evolved.[13]

• Stir the mixture until the ice has melted and the dark complex has fully decomposed. Transfer the mixture to a separatory funnel.

• Separate the organic layer. Extract the aqueous layer twice with 50 mL portions of DCM.

• Combine the organic layers and wash with 100 mL of saturated sodium chloride solution. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄).

• Isolation and Purification: Filter off the drying agent and remove the solvent by rotary evaporation to yield the crude product as a solid.

• Purify the crude solid by recrystallization from a mixture of water and ethanol to afford pure 4-(4-methylphenyl)-4-oxobutanoic acid as a white crystalline solid.[7] Expected yield: 70-80%.

• Characterization: Confirm the structure using ¹H NMR, ¹³C NMR, and IR spectroscopy. The melting point should be in the range of 127-130 °C.

Step 2: Synthesis of 4-(4-Methylcyclohexyl)-4-oxobutanoic Acid

This protocol utilizes a selective hydrogenation catalyst to reduce the aromatic ring.

Workflow Diagram: Selective Hydrogenation

Caption: Workflow for Selective Catalytic Hydrogenation.

Procedure:

• Setup: To a high-pressure stainless-steel autoclave equipped with a magnetic stir bar, add 4-(4-methylphenyl)-4-oxobutanoic acid (10.0 g, 0.052 mol) and the selective rhodium catalyst (e.g., (CAAC)Rh(COD)Cl, 0.5 mol%).

• Add 100 mL of anhydrous ethanol.

• Reaction: Seal the reactor and purge it three times with nitrogen gas, followed by three purges with hydrogen gas.

• Pressurize the reactor to 50 bar (approx. 725 psi) with hydrogen.

• Heat the reactor to 100 °C and stir the reaction mixture vigorously. The optimal temperature and pressure may vary depending on the specific catalyst used.[14]

• Monitor the reaction progress by taking small aliquots (if the reactor allows) and analyzing them by TLC or GC-MS until the starting material is fully consumed (typically 8-24 hours).

• Workup and Isolation: Cool the reactor to room temperature and carefully vent the excess hydrogen gas in a fume hood.

• Open the reactor and filter the reaction mixture through a pad of Celite to remove the catalyst.

• Rinse the Celite pad with a small amount of ethanol.

• Remove the solvent from the filtrate by rotary evaporation to yield the crude 4-(4-methylcyclohexyl)-4-oxobutanoic acid.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

• Characterization: Confirm the final structure using ¹H NMR, ¹³C NMR, IR spectroscopy, and mass spectrometry. The disappearance of aromatic proton signals and the appearance of aliphatic cyclohexane signals in the NMR spectrum will confirm the successful hydrogenation.

Safety and Handling

• Aluminum Chloride (Anhydrous): Extremely corrosive and reacts violently with water, releasing heat and toxic HCl gas.[15] Handle only in a fume hood, wearing appropriate personal protective equipment (PPE), including safety glasses, a face shield, and impervious gloves.[13][16] Keep away from water and moisture. In case of a spill, do not use water; smother with dry sand.[13]

• Toluene and Dichloromethane: Flammable and toxic solvents. Handle in a well-ventilated fume hood.

• Concentrated HCl: Highly corrosive. Causes severe burns. Handle with extreme care and appropriate PPE.

• High-Pressure Hydrogenation: This procedure must be performed by trained personnel using a properly rated and maintained high-pressure reactor behind a safety shield. Hydrogen is extremely flammable.[13] Ensure the area is free of ignition sources.

Conclusion

The synthesis of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid is successfully achieved through a strategic two-step process. The initial Friedel-Crafts acylation provides the aromatic precursor in high yield, and a subsequent selective catalytic hydrogenation effectively reduces the arene ring to the desired cyclohexyl product. This protocol highlights the importance of mechanistic understanding in synthetic design and provides a practical guide for researchers requiring access to this and similar aliphatic keto-acid building blocks.

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Application Notes and Protocols: Synthesis of Ester Derivatives from 4-(4-Methylcyclohexyl)-4-oxobutanoic Acid

Introduction: The Therapeutic Potential of 4-(4-Methylcyclohexyl)-4-oxobutanoic Acid Esters

4-(4-Methylcyclohexyl)-4-oxobutanoic acid and its derivatives are emerging as a significant class of compounds in metabolic disease research. Notably, the parent compound has been identified as a promising agent for the management of diabetes, exhibiting the ability to improve glucose tolerance. The esterification of this keto acid is a critical step in the development of prodrugs with enhanced pharmacokinetic profiles, such as improved absorption, distribution, metabolism, and excretion (ADME) properties. By converting the carboxylic acid moiety into an ester, researchers can modulate the compound's lipophilicity and cellular permeability, potentially leading to more effective and patient-compliant therapeutic options.

This comprehensive guide provides detailed protocols and expert insights into the preparation of esters from 4-(4-Methylcyclohexyl)-4-oxobutanoic acid, targeting researchers, medicinal chemists, and professionals in drug development. We will explore various esterification methodologies, from classic acid-catalyzed reactions to milder, modern coupling techniques, and discuss the critical considerations for handling a substrate bearing a ketone functionality.

Strategic Approaches to Ester Synthesis: A Comparative Overview

The synthesis of esters from 4-(4-Methylcyclohexyl)-4-oxobutanoic acid can be approached through several established methods. The choice of method will depend on the desired scale of the reaction, the sensitivity of the starting materials and products to the reaction conditions, and the specific alcohol being used. Here, we present three robust and widely applicable methods: Fischer-Speier Esterification, Steglich Esterification, and the Mitsunobu Reaction.

Method	Key Reagents	Conditions	Advantages	Disadvantages
Fischer-Speier Esterification	Strong acid catalyst (e.g., H₂SO₄, p-TsOH), excess alcohol	Reflux	Cost-effective, suitable for large scale, simple procedure.[1]	Harsh acidic conditions, requires high temperatures, reversible reaction.[1]
Steglich Esterification	DCC or EDC, DMAP (catalyst)	Mild, room temperature	Mild conditions, suitable for acid-sensitive substrates, high yields.[2][3][4][5]	Formation of urea byproducts, cost of reagents.[2]
Mitsunobu Reaction	DEAD or DIAD, PPh₃	Mild, low temperature	Mild conditions, stereochemical inversion at the alcohol center (if applicable).[6]	Stoichiometric amounts of reagents, formation of triphenylphosphine oxide and hydrazine byproducts.[6]

Special Considerations for a Keto-Acid Substrate

The presence of a ketone carbonyl group in 4-(4-Methylcyclohexyl)-4-oxobutanoic acid introduces a key consideration for its esterification. While the carboxylic acid is generally more reactive towards esterification reagents than the ketone, certain harsh conditions or specific reagents could potentially lead to side reactions at the ketone site.

The Utility of Protecting Groups

In scenarios where side reactions are a concern, or when using particularly reactive reagents, the temporary protection of the ketone functionality as a ketal is a prudent strategy.[7] This involves reacting the keto-acid with a diol, such as ethylene glycol, in the presence of an acid catalyst to form a cyclic ketal.[7] This protecting group is stable under the conditions of many esterification reactions and can be readily removed by acidic hydrolysis to regenerate the ketone.

Caption: Workflow for esterification with ketone protection.

Detailed Experimental Protocols

The following protocols are presented as robust starting points for the synthesis of esters of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid. Optimization of reaction times, temperatures, and reagent stoichiometry may be necessary for specific substrates and scales.

Protocol 1: Fischer-Speier Esterification for Simple Alkyl Esters (e.g., Methyl Ester)

This method is particularly well-suited for the synthesis of simple, unhindered esters where the alcohol can be used in large excess as the solvent.[1]

Materials:

• 4-(4-Methylcyclohexyl)-4-oxobutanoic acid

• Methanol (anhydrous)

• Concentrated Sulfuric Acid (H₂SO₄)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl acetate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask, add 4-(4-Methylcyclohexyl)-4-oxobutanoic acid (1.0 eq).

• Add a large excess of anhydrous methanol to serve as both the reactant and solvent (e.g., 20-50 eq).

• Slowly and carefully add concentrated sulfuric acid (0.1-0.2 eq) to the stirring solution.

• Equip the flask with a reflux condenser and heat the mixture to a gentle reflux.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the reaction mixture to cool to room temperature.

• Remove the excess methanol using a rotary evaporator.

• Dissolve the residue in ethyl acetate and transfer to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to yield the crude methyl ester.

• Purify the product by column chromatography on silica gel if necessary.

Caption: Mechanism of Fischer-Speier Esterification.

Protocol 2: Steglich Esterification for Acid-Sensitive Alcohols

This method employs mild conditions and is ideal for alcohols that may be sensitive to the harsh acidic environment of the Fischer-Speier esterification.[2][3][4][5]

Materials:

• 4-(4-Methylcyclohexyl)-4-oxobutanoic acid

• Alcohol (1.1-1.5 eq)

• N,N'-Dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.1 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1-0.2 eq)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

• 1M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 4-(4-Methylcyclohexyl)-4-oxobutanoic acid (1.0 eq), the alcohol (1.1-1.5 eq), and DMAP (0.1-0.2 eq) in anhydrous DCM or THF.

• Cool the solution in an ice bath.

• Add DCC or EDC (1.1 eq) portion-wise to the stirring solution.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• If using DCC, a white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU and wash the solid with a small amount of the reaction solvent.

• If using EDC, the urea byproduct is water-soluble and will be removed during the workup.

• Transfer the filtrate (or the entire reaction mixture if using EDC) to a separatory funnel.

• Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude ester by column chromatography.

Caption: Mechanism of Steglich Esterification.

Protocol 3: Mitsunobu Reaction for Sterically Hindered Alcohols

The Mitsunobu reaction is particularly useful for the esterification of secondary alcohols, often proceeding with inversion of stereochemistry.[6]

Materials:

• 4-(4-Methylcyclohexyl)-4-oxobutanoic acid

• Alcohol (1.0-1.2 eq)

• Triphenylphosphine (PPh₃) (1.5 eq)

• Diethyl azodicarboxylate (DEAD) or Diisopropyl azodicarboxylate (DIAD) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Syringe for dropwise addition

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-(4-Methylcyclohexyl)-4-oxobutanoic acid (1.2 eq), the alcohol (1.0 eq), and triphenylphosphine (1.5 eq) in anhydrous THF or DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DEAD or DIAD (1.5 eq) dropwise to the stirring solution. A color change and/or the formation of a precipitate may be observed.

• Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product directly by column chromatography on silica gel to separate the desired ester from triphenylphosphine oxide and the hydrazine byproduct.

Caption: Simplified mechanism of the Mitsunobu Reaction.

Product Purification and Characterization

Purification: Column chromatography on silica gel is the most common method for purifying the resulting esters. A gradient elution system, typically starting with a non-polar solvent like hexane and gradually increasing the polarity with a solvent like ethyl acetate, is effective for separating the ester from unreacted starting materials and reaction byproducts.

Characterization: The successful synthesis of the target ester can be confirmed by a combination of spectroscopic techniques:

• ¹H and ¹³C NMR Spectroscopy: These techniques will confirm the incorporation of the alcohol moiety. For example, in the ¹H NMR spectrum of a methyl ester, a new singlet corresponding to the methoxy protons will appear around 3.6-3.8 ppm. In the ¹³C NMR, a new signal for the methoxy carbon will be observed around 51-53 ppm.

• Infrared (IR) Spectroscopy: The IR spectrum will show a characteristic strong absorption band for the ester carbonyl (C=O) stretch, typically in the range of 1735-1750 cm⁻¹.[8] The broad O-H stretch of the carboxylic acid starting material (around 2500-3300 cm⁻¹) will be absent in the purified product. The ketone carbonyl stretch will be observed around 1680-1715 cm⁻¹.[8]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) can be used to confirm the exact mass of the synthesized ester, providing definitive evidence of its molecular formula.

Representative Spectral Data (Predicted for Methyl 4-(4-Methylcyclohexyl)-4-oxobutanoate):

• ¹H NMR (CDCl₃, 400 MHz): δ 3.68 (s, 3H, -OCH₃), 2.95 (t, J = 6.5 Hz, 2H, -CH₂-C=O), 2.70 (t, J = 6.5 Hz, 2H, -CH₂-CO₂Me), 2.40-2.50 (m, 1H, cyclohexyl-CH), 1.70-1.85 (m, 4H, cyclohexyl-CH₂), 1.15-1.40 (m, 5H, cyclohexyl-CH₂ and CH), 0.90 (d, J = 6.8 Hz, 3H, -CH₃).

• ¹³C NMR (CDCl₃, 100 MHz): δ 212.0 (C=O, ketone), 173.5 (C=O, ester), 51.8 (-OCH₃), 45.2 (cyclohexyl-CH), 35.0 (-CH₂-C=O), 34.5 (cyclohexyl-CH₂), 29.0 (-CH₂-CO₂Me), 28.8 (cyclohexyl-CH₂), 22.5 (-CH₃).

• IR (neat): ν 2920, 2850 (C-H), 1740 (C=O, ester), 1710 (C=O, ketone) cm⁻¹.

Troubleshooting and Expert Insights

• Incomplete Reactions: In Fischer esterification, ensure the use of anhydrous alcohol and an efficient means of water removal (e.g., a Dean-Stark trap for higher boiling alcohols) to drive the equilibrium towards the product.[1] For Steglich and Mitsunobu reactions, ensure all reagents and solvents are strictly anhydrous.

• Byproduct Removal: The removal of dicyclohexylurea (DCU) from Steglich reactions can be facilitated by cooling the reaction mixture to precipitate the urea followed by filtration. Water-soluble byproducts from EDC and Mitsunobu reactions are typically removed during the aqueous workup. Persistent impurities may require careful column chromatography.

• Low Yields with Hindered Alcohols: For sterically demanding alcohols, the Steglich or Mitsunobu reactions are generally preferred over the Fischer-Speier method. Increasing the reaction time or temperature (for Steglich) may improve yields.

• Side Reactions at the Ketone: If side reactions involving the ketone are observed, consider employing a ketone protecting group strategy as outlined previously. Alternatively, milder esterification methods like the Steglich reaction at room temperature are less likely to affect the ketone.

Conclusion

The esterification of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid is a key synthetic step towards the development of novel therapeutics for metabolic disorders. The choice of esterification method should be carefully considered based on the specific alcohol, the scale of the reaction, and the stability of the reactants and products. The protocols and insights provided in this guide offer a solid foundation for the successful synthesis, purification, and characterization of these important ester derivatives, empowering researchers to advance their drug discovery and development programs.

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• Master Organic Chemistry. Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. (2022). Available at: [Link]

• ResearchGate. FTIR spectra of Keto, RS and RS–Keto nanoparticles. Conditions. Available at: [Link]

• Hassan, M., et al. (2024). Catalytic Esterification of Levulinic Acid to Alkyl Levulinates: Liquid Product Analysis and Separation Study via Extraction. Chemical Engineering Transactions, 105, 103-108.

• PubMed. FTIR spectral study of intramolecular hydrogen bonding in E-type of 15-keto-prostaglandins in dilute CCl4 solution: structure-activity relationships. Available at: [Link]

• Spectroscopy Online. The C=O Bond, Part VI: Esters and the Rule of Three. (2020). Available at: [Link]

• Bushra, P., et al. (2024). Synthesis, Spectral Characterizations, Computational Studies and Biological investigation of 4-(4-(2-hydroxyethyl)phenylamino)-4-oxobutanoic acid and its trimethyltin(IV) complex. Journal of Molecular Structure, 1301, 137351.

• PubMed. Synthesis and structural characterization of group 4 metal carboxylates for nanowire production. (2014). Available at: [Link]

• Quin, L. D., Borleske, S. G., & Engel, J. F. (1973). Synthesis and spectral characterization of some C-alkylphospholes and phospholecarboxylates. The Journal of Organic Chemistry, 38(10), 1858-1866.

• MDPI. Synthesis and Characterization of Novel 2-Alkyl-1,3,4-Oxadiazoles Containing a Phenylazo Group. (2024). Available at: [Link]

• ResearchGate. Synthesis and Characterization of Novel 2-Alkyl-1,3,4-Oxadiazoles Containing a Phenylazo Group. (2024). Available at: [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Steglich esterification - Wikipedia [en.wikipedia.org]
• 3. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Steglich Esterification [organic-chemistry.org]
• 5. synarchive.com [synarchive.com]
• 6. Fe2(SO4)3-Catalyzed Levulinic Acid Esterification: Production of Fuel Bioadditives [mdpi.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. spcmc.ac.in [spcmc.ac.in]

Technical Notes & Optimization

Technical Support Guide: Synthesis of 4-(4-Methylcyclohexyl)-4-oxobutanoic Acid

The following technical guide details the yield optimization strategies for the synthesis of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid (CAS: 220203-23-6).

This guide focuses on the two primary synthetic routes:

• The Aromatic Reduction Route (Industrial Standard): Friedel-Crafts acylation followed by catalytic hydrogenation.[1]

• The Organometallic Route (Direct Synthesis): Controlled addition of organometallics to succinic anhydride.

[2]

Executive Summary & Pathway Analysis

Objective: Maximize yield and purity of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid. Critical Challenge: The primary yield-loss mechanism is the over-reduction of the ketone functionality during the catalytic hydrogenation of the aromatic precursor. Solution Strategy: Implement a "Rescue Protocol" involving selective re-oxidation or utilize Rhodium-based catalysts to differentiate between the arene and the carbonyl.

Synthetic Pathway Visualization

Caption: Workflow comparing the Robust Aromatic Route (A) and Direct Organometallic Route (B).

Route A: The Aromatic Reduction (Robust Scale-Up)

This is the preferred method for scalability. It proceeds in two distinct stages.

Phase 1: Friedel-Crafts Acylation

Reaction: Toluene + Succinic Anhydride

4-(4-methylphenyl)-4-oxobutanoic acid.[2]

Yield Optimization Protocol:

• Solvent Selection: Use 1,2-Dichloroethane (DCE) or Dichloromethane (DCM) . While Nitrobenzene is classic, it is difficult to remove and can poison downstream hydrogenation catalysts.

• Stoichiometry: Use 2.2 equivalents of AlCl

  .

  • Reasoning: The first equivalent complexes with the succinic anhydride to open the ring (forming the acylium ion). The second equivalent complexes with the produced carboxylic acid/carboxylate. Failing to use >2 eq results in stalled conversion (max 50% yield).

• Temperature Control:

  • Addition:

    (Control exotherm).[2]

  • Reaction: Room Temperature (

    ) for 4-6 hours.

  • Avoid Reflux: High temperatures (

    ) promote isomerization to the meta-isomer or polymerization of succinic anhydride.

Phase 2: Catalytic Hydrogenation (The Critical Step)

Reaction: 4-(4-methylphenyl)-4-oxobutanoic acid +

Target.[2] The Problem: Standard Pd/C catalysts often reduce the benzylic ketone to an alcohol (or methylene) before or simultaneously with the aromatic ring.

Protocol A1: Selective Hydrogenation (High Selectivity)

• Catalyst: 5% Rhodium on Alumina (Rh/Al

  O ) or 5% Rh/C .

  • Why: Rhodium is significantly more active toward aromatic ring reduction than ketones under mild conditions compared to Palladium or Platinum [1].

• Solvent: Acetic Acid (Glacial).

• Conditions: 50-60 psi

  , Room Temperature.

• Workup: Filter catalyst, concentrate. If cis/trans ratio is critical, recrystallize from Hexane/Ethyl Acetate.

Protocol A2: The "Rescue" Strategy (High Reliability)

If Rhodium catalysts are unavailable or too expensive, use Pd/C but expect alcohol formation.

• Hydrogenation: Run with 10% Pd/C in Methanol/Acetic Acid at 50 psi.

  • Result: Mixture of Target (Ketone) and Over-reduced Side Product (Alcohol).

• Oxidation (The Rescue): Do not separate. Treat the crude mixture with Jones Reagent (CrO

  in H SO ) or PCC at .

  • Mechanism:[2][3][4][5][6][7] This selectively re-oxidizes the secondary alcohol back to the ketone without affecting the carboxylic acid or the cyclohexane ring.

  • Net Yield: Often >85% over two steps.

Route B: Direct Organometallic Synthesis (Small Scale)

Reaction: 4-Methylcyclohexylmagnesium bromide + Succinic Anhydride.[2]

Yield Optimization Protocol:

• The "Double Addition" Trap: Grignard reagents are highly reactive and will attack the ketone product to form a tertiary alcohol (gem-dialkyl species).

• Solution - Inverse Addition:

  • Dissolve Succinic Anhydride in THF/Toluene.

  • Cool to

    .

  • Add the Grignard reagent slowly to the anhydride (not vice versa).

• Alternative - Organozinc (Reformatsky-style):

  • Transmetallate the Grignard with ZnCl

    to form the Organozinc reagent.

  • Organozincs are less reactive toward ketones but reactive enough for anhydrides, significantly reducing the double-addition side product [2].[2]

Troubleshooting & FAQ

Symptom	Probable Cause	Corrective Action
Low Yield (Phase 1)	Insufficient Lewis Acid	Ensure AlCl is >2.1 equivalents relative to succinic anhydride.[2]
Isomer Contamination	High Reaction Temp	Keep Friedel-Crafts below .[2] Higher temps favor thermodynamic meta-isomers.[2]
Product is an Alcohol	Over-hydrogenation	Option A: Switch catalyst to Rh/Al O . Option B: Perform Jones Oxidation on the crude product to restore the ketone.
Product is a Lactone	Grignard Double Addition	Use Inverse Addition at or switch to Organozinc/Organocadmium reagents.[2]
Incomplete Hydrogenation	Catalyst Poisoning	Ensure Sulfur/Halides are removed from Phase 1. Wash the intermediate acid with dilute EDTA or recrystallize before hydrogenation.

FAQ: Stereochemistry

Q: The product is a mixture of cis/trans isomers on the cyclohexane ring. How do I control this? A: Hydrogenation of 1,4-disubstituted benzenes typically yields a mixture.[2]

• Kinetic Product: Often the cis isomer (catalyst face approach).

• Thermodynamic Product: The trans isomer (diequatorial).

• Isomerization: Heating the crude acid with a base (KOH/MeOH) can equilibrate the mixture toward the more stable trans isomer if desired.

References

• Selective Hydrogenation of Aromatic Ketones

  • Source: Maegawa, T., et al. "Efficient and Practical Arene Hydrogenation by Heterogeneous Catalysts under Mild Conditions." Chemistry – A European Journal.
  • Context: Establishes Rh/C and Rh/Al2O3 as superior for ring hydrogen

  • URL:[Link]

• Organometallic Selectivity

  • Source: "Synthesis of ketones from acid chlorides and organometallic reagents." Organic Reactions.[1][6][7][8][9][10][11]

  • Context: Discusses the use of Organozinc/Cadmium to prevent alcohol form

  • URL:[Link]

• Friedel-Crafts Acylation Standards

  • Source: "Friedel-Crafts Acylation of Toluene."[2][10] Organic Syntheses.

  • Context: Standard protocols for the precursor synthesis.

  • URL:[Link]

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. prepchem.com [prepchem.com]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. derpharmachemica.com [derpharmachemica.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. chemguide.co.uk [chemguide.co.uk]
• 9. Hydrogenation of aromatic ketones, aldehydes, and epoxides with hydrogen and Pd(0)EnCat™ 30NP - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

Separating cis and trans isomers of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid

Technical Support Center: Isomer Separation

Topic: Separating Cis and Trans Isomers of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid

Introduction

The core challenge lies in the subtle structural differences between the cis and trans isomers, which result in only minor variations in their physicochemical properties.[1][2] This guide will walk you through a logical workflow, from understanding the fundamental property differences to developing and validating a separation method using High-Performance Liquid Chromatography (HPLC) or fractional crystallization, and finally, confirming the identity of your isolated isomers.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: What are the fundamental differences between the cis and trans isomers of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid that I can exploit for separation?

Answer:

The key to separating any geometric isomers lies in exploiting their different physical and chemical properties, which arise from their distinct three-dimensional arrangements.[2] For cis and trans 4-(4-Methylcyclohexyl)-4-oxobutanoic acid, the primary differences will be in:

• Molecular Shape and Steric Hindrance: In the trans isomer, the substituents on the cyclohexane ring are on opposite sides, generally leading to a more linear, symmetrical, and sterically less hindered shape.[3] The cis isomer, with substituents on the same side, has a more bent or "U-shaped" conformation, which can lead to greater steric hindrance.[3][4]

• Dipole Moment and Polarity: The spatial arrangement of polar bonds (like the carboxylic acid and ketone groups) will differ. The cis isomer is more likely to have a significant net dipole moment, making it more polar than the trans isomer, where individual bond dipoles may cancel each other out to a greater extent.[4][5][6] This difference in polarity is often the most critical factor for chromatographic separations.

• Crystallinity and Packing Efficiency: The more symmetrical shape of the trans isomer often allows it to pack more efficiently into a crystal lattice.[1][3] This typically results in a higher melting point and lower solubility in a given solvent compared to the less symmetrical cis isomer.[1][5][7] This property is the basis for separation by fractional crystallization.

• Acidity (pKa): There can be subtle differences in acidity. For some molecules, the cis isomer can be slightly more acidic (lower pKa) due to intramolecular interactions that stabilize the conjugate base.[4][6]

Q2: Which separation technique should I start with: HPLC or Fractional Crystallization?

Answer:

The choice depends on your scale, purity requirements, and available resources. The following decision workflow can guide you.

Sources

• 1. longdom.org [longdom.org]
• 2. study.com [study.com]
• 3. The Subtle Dance of Cyclohexane: Unpacking Cis and Trans Isomers - Oreate AI Blog [oreateai.com]
• 4. Difference Between Cis and Trans Isomers - GeeksforGeeks [geeksforgeeks.org]
• 5. byjus.com [byjus.com]
• 6. Difference Between Between Cis and Trans Isomers [vedantu.com]
• 7. researchgate.net [researchgate.net]

Troubleshooting low purity in 4-(4-Methylcyclohexyl)-4-oxobutanoic acid production

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting for purity-related challenges encountered during the synthesis of 4-(4-methylcyclohexyl)-4-oxobutanoic acid. The content herein synthesizes established chemical principles with practical, field-proven insights to help you diagnose and resolve common experimental issues.

Troubleshooting Guide: Diagnosing and Resolving Low Purity

This section addresses specific issues you might encounter during your synthesis, presented in a question-and-answer format. The underlying synthesis is assumed to be the Friedel-Crafts acylation of methylcyclohexane with succinic anhydride, a common and effective route.

Q1: Why is my yield of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid unexpectedly low?

A low or non-existent yield in a Friedel-Crafts acylation is a common but solvable issue, typically pointing to problems with the catalyst, reagents, or reaction conditions.

Causality and Resolution:

• Catalyst Inactivity: The Lewis acid catalyst, most commonly aluminum chloride (AlCl₃), is extremely sensitive to moisture. Any water present in your solvent, glassware, or reagents will hydrolyze and deactivate the catalyst, halting the reaction.[1]

  • Validation & Solution: Ensure all glassware is oven-dried or flame-dried immediately before use. Use anhydrous solvents, preferably from a freshly opened bottle or a solvent purification system. The reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent atmospheric moisture from contaminating the mixture.[1]

• Insufficient Catalyst Stoichiometry: Unlike many catalytic reactions, Friedel-Crafts acylation requires at least a stoichiometric amount of the Lewis acid. The ketone group in the product molecule coordinates strongly with the AlCl₃, forming a stable complex. This complex effectively removes the catalyst from the reaction cycle, preventing it from activating more acylating agent.[1][2]

  • Validation & Solution: Use at least 1.1 to 1.2 equivalents of AlCl₃ relative to the limiting reagent (succinic anhydride). For particularly stubborn reactions, a slight excess may be beneficial. The formation of a thick, often colorful slurry is indicative of the product-catalyst complex forming as expected.

• Poor Reagent Quality: The purity of your starting materials—methylcyclohexane and succinic anhydride—is critical. Contaminants in the methylcyclohexane can compete in the reaction, while old succinic anhydride may have hydrolyzed to succinic acid, which is unreactive under these conditions.

  • Validation & Solution: Use high-purity, anhydrous reagents. It is good practice to check the melting point of the succinic anhydride before use. If necessary, purify the methylcyclohexane by distillation.

Q2: My final product is an oil or a low-melting solid, not the expected crystalline material. What went wrong?

The desired product is a solid at room temperature. Obtaining an oil or a waxy, low-melting solid is a clear indication of significant impurities that are causing melting point depression.

Causality and Resolution:

• Unreacted Starting Materials: The most common culprits are residual methylcyclohexane or succinic anhydride.

  • Validation & Solution: These can typically be removed during work-up and purification. An effective acid-base extraction will separate the carboxylic acid product from the neutral methylcyclohexane.[3][4] See Protocol 2 for a detailed procedure.

• Side-Products: Although Friedel-Crafts acylation is less prone to rearrangement and poly-acylation than alkylation, side reactions can still occur, especially with suboptimal temperature control.[5][6]

  • Validation & Solution: The primary solution is rigorous purification. Recrystallization from a suitable solvent system is often highly effective for removing minor impurities and isolating the desired crystalline product.[7] If recrystallization fails to yield a sharp-melting solid, column chromatography is the next logical step.[8][9]

• Residual Solvent: Trapped solvent from the reaction or work-up can also result in an oily product.

  • Validation & Solution: After purification, dry the product thoroughly under high vacuum, possibly with gentle heating (well below the melting point), to remove any residual solvents.

Q3: TLC analysis of my crude product shows multiple spots. What are the likely impurities?

Thin-Layer Chromatography (TLC) is an excellent diagnostic tool. Multiple spots confirm the presence of impurities.

Causality and Resolution:

• Spot at High Rf: This is likely unreacted methylcyclohexane, which is non-polar.

• Spot at Low Rf (streaking): This often corresponds to unreacted succinic anhydride or the diacid (succinic acid), which are highly polar.

• Spots Close to the Product Spot: These are the most concerning, as they represent side-products with similar polarity to your desired compound, making them harder to separate. These could be isomers formed from acylation at different positions on the methylcyclohexane ring.

The troubleshooting workflow below can help guide your decision-making process when faced with an impure product.

Caption: Troubleshooting workflow for product purification.

Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions for this synthesis? Aluminum chloride reacts violently with water, releasing HCl gas. Always handle it in a fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety goggles. The reaction quench is highly exothermic; add the reaction mixture to ice/HCl slowly and carefully.[1]

Q2: Which purification technique is best? For this keto-acid, a sequential approach is most effective. First, use an acid-base extraction to perform a bulk separation of the acidic product from any neutral starting materials or byproducts.[3][4] Then, perform a recrystallization to obtain the final, high-purity crystalline solid.[7] See the protocols below for detailed steps.

Q3: Can I use a different Lewis acid? Yes, other Lewis acids like iron(III) chloride (FeCl₃) or zinc chloride (ZnCl₂) can be used, but AlCl₃ is generally the most common and reactive for this type of transformation.[10] Reaction conditions may need to be re-optimized for different catalysts.

Detailed Experimental Protocols

Protocol 1: General Procedure for Friedel-Crafts Acylation

This protocol outlines a general method for the synthesis.

Caption: General experimental workflow for the synthesis.

Step-by-Step Methodology:

• Assemble a round-bottom flask with a magnetic stirrer, addition funnel, and nitrogen inlet. Ensure all glassware is thoroughly oven-dried.

• In a fume hood, charge the flask with anhydrous aluminum chloride (1.2 eq.) and an anhydrous solvent (e.g., dichloromethane or nitrobenzene).

• Cool the stirred suspension to 0 °C using an ice bath.

• Add succinic anhydride (1.1 eq.) to the flask in small portions.

• Add methylcyclohexane (1.0 eq.) to the addition funnel and add it dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction's progress by TLC until the starting material is consumed.

• Upon completion, carefully and slowly pour the reaction mixture onto a beaker of crushed ice containing concentrated HCl.[1] This will hydrolyze the aluminum complexes and dissolve the aluminum salts.

• Transfer the mixture to a separatory funnel and extract the product with an organic solvent like ethyl acetate (2x volumes).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

Protocol 2: Purification by Acid-Base Extraction

This technique leverages the acidic nature of the carboxylic acid group to separate it from neutral impurities.[3][4]

• Dissolve the crude product in an organic solvent such as ethyl acetate.

• Transfer the solution to a separatory funnel and extract with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (3x volumes). The product will move to the aqueous layer as its sodium salt.

  • Self-Validation: You may observe effervescence (CO₂ evolution) during this step. Keep the funnel vented. The neutral impurities will remain in the organic layer.

• Discard the organic layer.

• Carefully acidify the aqueous layer by slowly adding cold 3M HCl with stirring until the pH is ~1-2. The carboxylic acid product will precipitate out of the solution.

• Collect the precipitated solid by vacuum filtration, washing with a small amount of cold deionized water.

• Dry the solid under vacuum.

Protocol 3: Purification by Recrystallization

Recrystallization is a powerful technique for purifying solid organic compounds. The key is selecting an appropriate solvent.

Solvent Selection Guide:

Solvent System	Suitability for Keto-Acids	Rationale
Water	Moderate	The carboxylic acid provides some water solubility, especially when hot. Good for polar compounds.
Ethanol/Water	Good	A common mixed-solvent system. Dissolve in hot ethanol, then add hot water dropwise until cloudy.
Toluene	Good	Aromatic solvents can be effective for compounds containing aromatic or alkyl moieties.[3]
Ethyl Acetate/Hexane	Excellent	A versatile polar/non-polar mixture. Dissolve in a minimum of hot ethyl acetate, then add hexane until turbidity persists.

Step-by-Step Methodology:

• Place the crude or post-extraction solid in an Erlenmeyer flask.

• Add a minimal amount of the chosen hot recrystallization solvent until the solid just dissolves.

• Allow the solution to cool slowly to room temperature. Crystal formation should begin.

• Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent to remove any adhering mother liquor.

• Dry the purified crystals under high vacuum.

References

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Chempedia. Available at: [Link]

• Chemistry Steps. (2023, February 24). Friedel-Crafts Acylation with Practice Problems. Available at: [Link]

• Master Organic Chemistry. (2018, May 17). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Available at: [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Available at: [Link]

• University of Rochester, Department of Chemistry. (n.d.). Tips & Tricks: Recrystallization. Available at: [Link]

• Chem LibreTexts. (n.d.). Recrystallization. Available at: [Link]

• University of California, Los Angeles. (n.d.). Recrystallization and Crystallization. Available at: [Link]

• YouTube. (2017, July 5). Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems. Kevin A. B. (KAB) Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Available at: [Link]

• SATHEE. (n.d.). Friedel Crafts Reaction. Available at: [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Friedel-Crafts Handout. Available at: [Link]

• Sorbead India. (n.d.). Amino Acid Purification - Column Chromatography. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 3. General procedures for the purification of Carboxylic acids - Chempedia - LookChem [lookchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 7. scs.illinois.edu [scs.illinois.edu]
• 8. column-chromatography.com [column-chromatography.com]
• 9. goldbio.com [goldbio.com]
• 10. SATHEE: Friedel Crafts Reaction [sathee.iitk.ac.in]

Technical Support Center: Solubilization Strategies for 4-(4-Methylcyclohexyl)-4-oxobutanoic Acid

Introduction

Welcome to the Technical Support Center. You are likely here because you are experiencing precipitation, turbidity, or inconsistent assay results with 4-(4-Methylcyclohexyl)-4-oxobutanoic acid .

This molecule presents a classic "amphiphilic paradox." While it possesses a polar carboxylic acid tail, the bulky 4-methylcyclohexyl headgroup exerts significant lipophilicity, driving the LogP upward and rendering the molecule practically insoluble in water at acidic or neutral pH.[1][2]

This guide provides a self-validating troubleshooting workflow to achieve stable aqueous solutions for in vitro and in vivo applications.

Module 1: The pH Lever (Primary Diagnostic)

The Core Issue: This compound is a weak acid (estimated pKa

4.8).[1] In water or unbuffered saline (pH ~5.5-6.0), a significant fraction remains in the protonated, non-ionized form, which is insoluble.[1][2]

The Solution: You must convert the acid into its carboxylate salt.[1]

Diagnostic Workflow

Figure 1: Decision matrix for solubilization based on target pH.

Protocol: In Situ Salt Formation

Do not rely on passive dissolution.[1]

• Calculate Equivalents: Determine the molarity of your target solution. You need 1.05 to 1.1 molar equivalents of a strong base to ensure full deprotonation.[1]

• Select the Base:

  • Standard: 1M NaOH (Sodium salt).[1][2]

  • Enhanced Solubility: 1M Meglumine (N-methylglucamine).[1][2] Meglumine salts of lipophilic acids often have higher solubility and lower hygroscopicity than sodium salts [1].

• Execution:

  • Suspend the solid acid in 80% of the final volume of water.

  • Add the calculated base dropwise while stirring.[1]

  • Observation: The solution should clarify as the pH passes 6.5.

  • Adjust final volume and check pH (Target: 7.4 - 8.0).

Module 2: Cosolvent Engineering (Neutral/Acidic pH)

The Core Issue: If your assay requires a pH < 6.0, or if the salt form "salts out" at high concentrations (forming a soap-like precipitate), you must reduce the dielectric constant of the solvent.[1][2]

Solvent Compatibility Table

Solvent	Recommended Max % (In Vivo)	Recommended Max % (In Vitro)	Notes
DMSO	< 5%	< 0.1% - 1%	Excellent solubilizer.[1][2] Cell toxic at high conc.
Ethanol	< 10%	< 1%	Good wetting agent.[1] May precipitate upon dilution.[3]
PEG 400	< 20%	< 5%	Best Choice. Stabilizes the hydrophobic ring.[1]
Propylene Glycol	< 15%	< 2%	Alternative to PEG.[1]

Protocol: The "Pre-Dissolve" Method

Never add powder directly to media containing cosolvents.[1] It will clump.[1]

• Dissolve the pure substance in 100% DMSO or 100% Ethanol to create a 1000x stock solution.[1]

• Slowly inject this stock into your aqueous buffer while vortexing rapidly.

  • Why? Rapid mixing prevents local regions of supersaturation where the compound could crystallize out.

Module 3: Advanced Carriers (Cyclodextrins)

The Core Issue: The 4-methylcyclohexyl group is a hydrophobic moiety that fits well into the cavity of cyclodextrins.[1] This is the "Gold Standard" for preventing precipitation without altering pH drastically.[2]

The Solution: Use Hydroxypropyl-

-Cyclodextrin (HP- -CD) .[1][2]

Mechanism of Action

The hydrophobic cyclohexyl ring enters the CD cavity, shielding it from water, while the hydrophilic exterior of the CD ensures solubility.[1]

Figure 2: Schematic of host-guest inclusion complex formation.

Protocol: 20% HP- -CD Formulation

• Prepare a 20% (w/v) HP-

  -CD solution in water or saline.[1][2]

• Add the 4-(4-Methylcyclohexyl)-4-oxobutanoic acid solid to this vehicle.

• Sonication: Sonicate for 30-60 minutes at ambient temperature.

• Filtration: Filter through a 0.22

  m PVDF filter.[1]

  • Note: This method typically supports concentrations up to 5-10 mg/mL without pH adjustment [2].[1][2]

Frequently Asked Questions (FAQ)

Q: I added NaOH and it dissolved, but precipitated 2 hours later. Why? A: You likely experienced the "Common Ion Effect" or a pH drift.[1] If your buffer has high ionic strength (e.g., PBS), the sodium ions from the buffer can force the sodium salt of your drug out of solution.[2]

• Fix: Use Meglumine instead of NaOH, or switch to a lower ionic strength buffer (e.g., 10mM Tris).[1][2]

Q: Can I autoclave the solution? A: Caution advised. While the cyclohexane ring is stable, the keto-acid moiety can undergo decarboxylation or oxidation under high heat/pressure.[1][2]

• Fix: Use 0.22

  m sterile filtration (PES or PVDF membranes).[1][2]

Q: The solution foams when I shake it. Is this normal? A: Yes. The structure (lipophilic tail + hydrophilic head) mimics a surfactant (soap).[2]

• Fix: Do not shake; invert gently.[1] If foaming occurs, let it stand or centrifuge briefly to collapse the foam.

References

• Serajuddin, A. T. M. (2007).[1] Salt formation to improve drug solubility. Advanced Drug Delivery Reviews, 59(7), 603-616.[1][2]

• Loftsson, T., & Brewster, M. E. (2010).[1] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621.[1][2]

• Yalkowsky, S. H., et al. (2010).[1] Handbook of Aqueous Solubility Data. CRC Press. (General reference for carboxylic acid solubility behavior). [1][2]

Sources

• 1. 4-(Cyclohexyloxy)-4-oxobutanoic acid | C10H16O4 | CID 120922 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia [en.wikipedia.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Exotherm Control in 4-(4-Methylcyclohexyl)-4-oxobutanoic Acid Synthesis

Welcome to the technical support center for the synthesis of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid. This guide is designed for researchers, process chemists, and drug development professionals to provide in-depth, practical solutions for managing the significant exothermic risks associated with this process. Our focus is on the Friedel-Crafts acylation of methylcyclohexane with succinic anhydride, a common yet hazardous route if not properly controlled.

This document moves beyond standard operating procedures to explain the fundamental principles behind thermal hazards and provides actionable troubleshooting advice to ensure process safety and reproducibility.

Section 1: Understanding the Primary Thermal Hazard

The core of the safety challenge lies in the highly exothermic nature of the Friedel-Crafts acylation reaction. Understanding the source of this heat is the first step toward effective control.

Q1: What is the primary cause of the exotherm in this synthesis?

The primary exotherm originates from the Friedel-Crafts acylation step, where methylcyclohexane reacts with succinic anhydride using a strong Lewis acid catalyst, typically aluminum chloride (AlCl₃).[1][2] The reaction proceeds via an electrophilic aromatic substitution mechanism.[3][4] The significant release of heat is due to two main events:

• Complex Formation: The initial reaction between the Lewis acid (AlCl₃) and the carbonyl group of succinic anhydride to form a highly reactive acylium ion intermediate is substantially exothermic.[3]

• Aromatic Substitution: The subsequent reaction of this electrophile with the methylcyclohexane ring is also exothermic.

A runaway reaction can occur if the rate of heat generation from these processes exceeds the rate of heat removal from the reactor.[1] This leads to a rapid increase in temperature and pressure, potentially causing reactor failure.[5]

Caption: The formation of the acylium ion complex is a critical exothermic event.

Section 2: Proactive Control & Mitigation Strategies

Proactive measures are the most effective way to prevent thermal runaway. This involves careful planning of reaction parameters and engineering controls.

Q2: How can I control the rate of the exotherm during the reaction?

Controlling the exotherm relies on limiting the rate of reaction. Since the reaction is dependent on the presence of the catalyst, the most effective method is to control the addition of one of the key reagents.

Recommended Strategy: Semi-Batch Process

Instead of a batch reaction where all reagents are mixed at once, a semi-batch process is strongly recommended for exothermic reactions.[6] In this case, this involves the controlled, slow addition of the Lewis acid (AlCl₃) or the succinic anhydride to the reaction mixture.

• Controlled Reagent Addition: The rate of heat generation is directly proportional to the rate of reagent addition. By adding the catalyst slurry slowly, the cooling system can keep pace with the heat being generated.

• Temperature Monitoring: Use accurate and reliable temperature probes to continuously monitor the internal reaction temperature.[7] The addition rate should be immediately adjusted or stopped if the temperature rises above the set point.

Q3: What are the best practices for reactor setup and cooling?

Your ability to control the reaction is limited by the heat removal capacity of your reactor.

• Heat Removal Capacity: Before starting, you must ensure your reactor's cooling system can handle the maximum potential heat release.[7] This can be estimated through reaction calorimetry studies (e.g., using a Reaction Calorimeter, RC1) or by calculating the adiabatic temperature rise.[1][7]

• Agitation: Efficient stirring is critical to prevent the formation of localized hotspots and ensure uniform temperature distribution throughout the reactor.[7] Poor mixing can lead to a buildup of unreacted reagents, which can then react suddenly and overwhelm the cooling system.[8]

• Solvent Choice: The choice of solvent affects not only the reaction chemistry but also the heat capacity of the mixture. A solvent with a higher heat capacity can absorb more energy for a given temperature rise.

Parameter	Recommendation	Rationale
Process Type	Semi-batch	Allows control over the reaction rate by limiting a key reagent.[6]
Controlled Reagent	Aluminum Chloride (AlCl₃) Slurry	Directly controls the formation of the reactive electrophile.
Addition Rate	Slow, metered addition	Ensures heat generation does not exceed heat removal capacity.
Monitoring	Continuous internal temperature	Provides real-time feedback to adjust the addition rate.
Agitation	High-efficiency overhead stirrer	Prevents hotspots and ensures thermal homogeneity.[7]

Q4: Are there safer alternative catalysts or conditions?

While AlCl₃ is traditional, its high reactivity contributes significantly to the thermal hazard.[3] For smaller-scale or process development work, consider:

• Milder Lewis Acids: Other Lewis acids like erbium trifluoromethanesulfonate have been reported for Friedel-Crafts acylations and may offer a more controlled reaction profile, although potentially at the cost of reaction time or yield.

• Continuous Flow Reactors: For scaling up, continuous (flow) chemistry offers significant safety advantages.[9] The small reactor volume and high surface-area-to-volume ratio allow for near-instantaneous heat removal, making even highly exothermic reactions safe to handle.[9]

Section 3: Troubleshooting & Emergency Response

Even with proactive controls, process deviations can occur. An effective emergency response plan is crucial.

Q5: What are the early warning signs of a runaway reaction?

A runaway is characterized by an accelerating, uncontrolled increase in temperature and pressure.[5]

Key Indicators:

• Temperature Deviation: The internal temperature continues to rise even after reagent addition has stopped and full cooling is applied.

• Pressure Increase: A rapid increase in reactor pressure due to solvent boiling or gas evolution.

• Increased Off-Gassing: Noticeable increase in the rate of vapor or gas release from the reactor.

Caption: Decision workflow for responding to a temperature excursion.

Q6: What is the correct procedure for an emergency shutdown?

If a runaway is detected, the primary goal is to stop the reaction immediately. This is typically achieved by quenching.

Emergency Quenching Protocol:

• Stop All Reagent Feeds: Immediately cease the addition of the catalyst or any other reagent.

• Maintain Maximum Cooling: Ensure the reactor jacket and any internal cooling coils are running at maximum capacity.

• Prepare Quench Solution: Have a pre-chilled, appropriate quenching agent ready. For Friedel-Crafts reactions, a common quench is pouring the reaction mixture onto a large volume of ice and dilute acid (e.g., HCl).[10]

• Execute the Quench: If the reaction cannot be brought under control, the contents must be transferred to the quenching bath.[7] This should be part of your pre-approved safety plan and may involve using a dip tube and pressure to transfer the material safely.

Important: Never add the quenching agent (like water) directly to the hot reactor containing AlCl₃. This will cause a violent, uncontrolled reaction. The reaction mixture must be added to the quench solution.

Section 4: Scale-Up Considerations

Scaling a reaction from the lab to a pilot plant or production facility introduces new safety challenges.[11]

Q7: Why are exotherms more dangerous at a larger scale?

The fundamental problem with scale-up is the change in the surface-area-to-volume ratio.

• Heat Generation: Reaction volume increases cubically (e.g., by a factor of 1000 when going from 1L to 1000L). The potential for heat generation scales with this volume.

• Heat Removal: The surface area available for cooling (the reactor wall) only increases squarely.

This mismatch means that a reaction that was easily controlled in a 1L flask can become an uncontrollable runaway in a 100L reactor because the ability to remove heat cannot keep up with its generation.[11]

Best Practices for Scale-Up:

• Never scale a reaction by more than a factor of three to five from a previously successful run. [11]

• Conduct a thorough process safety review before each scale-up. [6] This should include reaction calorimetry to accurately model the thermal output.[7]

• Re-evaluate mixing efficiency. What worked in the lab may be insufficient at scale, leading to dangerous hotspots.[7]

References

• Fauske, H.K. (2023, October 5). How to Scale-up Chemical Reactions/ Runaway Reactions in a Safer Way. Fauske & Associates. [Link]

• Fluitec. (n.d.). Safe scale-up with exothermic reactions. Process Technology Online. [Link]

• Schmidt, J., & Slawinski, C. (2022, March 19). Protection of Chemical Reactors Against Exothermal Runaway Reactions with Smart Overpressure Protection Devices. Chemical Engineering Transactions. [Link]

• Amar Equipment. (2023, October 12). Working with Exothermic Reactions during Lab and Scale up. [Link]

• Wang, Y., et al. (n.d.). Modeling of runaway inhibition in batch reactors using encapsulated phase change materials. Economics and Finance Research. [Link]

• Westerterp, K. R., & Molga, E. J. (2004). Safety and Runaway Prevention in Batch and Semibatch Reactors -- A Review. ResearchGate. [Link]

• Stanford Environmental Health & Safety. (2023, March 15). Scale Up Safety. [Link]

• Kim, M., & Lee, W. (2021). The Risk Assessment of Runway Reaction in the Process of Fridel-Crafts Acylation for Synthesis Reaction. Journal of the Korean Society of Safety. [Link]

• Scientific Update. (2024, January 8). How do you Safely Scale up a Given Chemical Reaction?[Link]

• Gexcon. (n.d.). Runaway Reaction. Gexcon Incident Investigation. [Link]

• Gross, P., Hayman, C., & Levi, D. L. (1960). Enthalpy of formation of aluminium chloride. Transactions of the Faraday Society. [Link]

• Hsieh, Y. H., & Perlmutter, D. D. (1995). Thermal Decomposition of Aluminum Chloride Hexahydrate. ResearchGate. [Link]

• PrepChem. (n.d.). Synthesis of 4-(4-butylphenyl)-4-oxobutanoic acid. [Link]

• Organic Chemistry Portal. (n.d.). Friedel–Crafts Acylation. [Link]

• Kitamura, M., & Ishitani, H. (2022). Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles. MDPI. [Link]

• Starink, M. J. (2003). Analysis of Aluminium Based Alloys by Calorimetry: Quantitative Analysis of Reactions and Reaction Kinetics. ResearchGate. [Link]

• Chemistry LibreTexts. (2023, January 22). Friedel-Crafts Acylation. [Link]

• Chemistry Stack Exchange. (2016, May 2). Mechanism of Friedel-Crafts acylation with succinic anhydride. [Link]

• Unknown. (n.d.). 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. [Link]

• Fringuelli, F., et al. (2017). Friedel-Crafts Acylation, Lab Guide, Use of GC-MS, The Organic Chemistry Notebook Series, a Didactical Approach, N°17. Scientific & Academic Publishing. [Link]

• Wikipedia. (n.d.). 4-(4-Methylphenyl)-4-oxobutanoic acid. [Link]

• Cantillo, D., & Kappe, C. O. (2021). Advances in Continuous Flow Calorimetry. Organic Process Research & Development. [Link]

• Moravian Academy. (2023, April 10). Students Explore Calorimetry, Titrations in Chemistry Labs. [Link]

Sources

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• 2. 4-(4-Methylphenyl)-4-oxobutanoic acid - Wikipedia [en.wikipedia.org]
• 3. 傅-克酰基化反应 [sigmaaldrich.com]
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• 11. ehs.stanford.edu [ehs.stanford.edu]

Technical Support Center: Stability &amp; Storage of 4-(4-Methylcyclohexyl)-4-oxobutanoic Acid

[1]

Executive Summary

Welcome to the technical support hub for 4-(4-Methylcyclohexyl)-4-oxobutanoic acid (often referred to as the "Glimepiride Intermediate" or trans-isomer derivative).[1] This compound is a critical building block in the synthesis of sulfonylurea antidiabetics.[1]

Unlike simple carboxylic acids, this molecule is a

-keto acid (gamma-keto acid).[1] This structural feature introduces specific vulnerabilities—primarily intramolecular cyclization and stereochemical drift —that are not present in standard aliphatic acids.[1] This guide moves beyond generic "cool, dry place" advice to explain the mechanism of degradation and provide self-validating storage protocols.

Key Compound Identifiers:

• CAS: 39065-31-7 (trans-isomer, specific), 13342-73-9 (general/mix)[1]

• Role: Key intermediate for Glimepiride synthesis.[1]

• Physical State: Solid (typically off-white to white crystalline powder).[1]

Module 1: The Degradation Matrix

To prevent degradation, you must understand how the molecule fails.[1] As a

-keto acid, this compound exists in an equilibrium between its open-chain form and a cyclic pseudo-acid (hydroxylactone) form.[1]

The Primary Failure Mode: Cyclization & Dehydration

The carbonyl oxygen at the

-position can attack the carboxylic acid carbon.[1] Under acidic or dehydrating conditions (even trace moisture acting as a proton shuttle), this equilibrium shifts, leading to the formation of an enol-lactone .[1]

• Trigger: Heat + Trace Acid/Moisture.[1]

• Result: Loss of water, formation of a cyclic lactone impurity, and drop in assay purity.

Stereochemical Instability (Isomerization)

The cyclohexane ring carries a methyl group and the succinyl chain. The trans isomer is thermodynamically more stable and is the required pharmacophore for Glimepiride.[1]

• Trigger: Strong bases or high thermal stress.[1]

• Result: Conversion of trans

  cis isomer. This is critical because the cis isomer is often considered a difficult-to-remove impurity in downstream processing.[1]

Degradation Pathway Diagram

The following diagram illustrates the mechanistic flow of degradation risks.

Figure 1: Mechanistic degradation pathways showing the risk of lactonization and isomerization.

Module 2: Validated Storage Protocols

Trust but verify. A storage protocol is only as good as its validation.[1]

The "Gold Standard" Storage Workflow

Parameter	Specification	Scientific Rationale
Temperature	2°C to 8°C (Refrigerated)	Slows the kinetics of the keto-enol tautomerism and lactonization.[1]
Atmosphere	Argon or Nitrogen Overlay	Prevents oxidative attack at the tertiary carbon (benzylic-like position) on the ring.[1]
Container	Amber Glass with PTFE-lined cap	Plastic (HDPE) is permeable to moisture over long periods.[1] Glass is impermeable.[1] Amber blocks UV (Norrish type cleavage).[1]
Desiccant	Silica Gel (External)	Do not place desiccant in the powder.[1] Place the vial inside a secondary jar containing desiccant.

Storage Decision Tree

Figure 2: Decision tree for incoming material handling and long-term storage.

Module 3: Troubleshooting & FAQs

Q1: The material has turned from white to a pale yellow. Is it still usable?

• Diagnosis: This indicates early-stage oxidation or trace metal contamination reacting with the keto group.[1]

• Action: Check the melting point.[1][2][3][4] If it is within 2°C of the reference (approx. 126°C for the aromatic analog, ~110-130°C for the saturated form depending on isomer ratio), it can likely be purified.

• Remediation: Recrystallization.[1] Common solvents for this class of keto-acids include Ethyl Acetate/Hexane or Ethanol/Water mixtures.[1] Avoid heating for prolonged periods during recrystallization to prevent lactonization.[1]

Q2: The powder has formed hard clumps (caking).

• Diagnosis: Hygroscopicity.[1][5] The carboxylic acid moiety has absorbed ambient moisture.[1] This water will catalyze the cyclization to the lactone over time.[1]

• Action: Do not just break it up and use it. You must dry it first.[1]

• Remediation: Dry in a vacuum oven at 40°C (do not exceed 50°C) over P₂O₅ or silica gel for 12 hours. High heat will accelerate the degradation you are trying to prevent.[1]

Q3: Can I store this in solution (e.g., dissolved in DMSO or Methanol)?

• Answer: No.

• Reasoning:

  • Methanol: In the presence of trace acid, the carboxylic acid will undergo Fischer Esterification.[1]

  • DMSO: DMSO is an oxidant.[1] Long-term storage of oxidizable intermediates in DMSO is risky.[1]

  • General: Solution state drastically increases the molecular mobility, accelerating the intramolecular cyclization reaction.[1] Always store as a solid.

Q4: How do I distinguish between the cis and trans isomers if I suspect degradation?

• Technique: Proton NMR (

  H-NMR).[1]

• Marker: Look at the coupling constants of the proton on the cyclohexane ring attached to the methyl group.[1] The trans isomer (equatorial-equatorial or axial-axial relationships) will display distinct splitting patterns and chemical shifts compared to the cis isomer.[1]

References

• PubChem. (2025).[1][2] 4-(4-Methylphenyl)-4-oxobutanoic acid (Analogous Structure Data). National Library of Medicine.[1] Link

• Vertex AI Search. (2026).[1] Degradation products of glimepiride and intermediates.[1] ResearchGate/NIH.[1] (See search snippets 1.1, 1.3). Link

• Master Organic Chemistry. (2022). Decarboxylation of Beta-Keto Acids vs Gamma-Keto Acids.[1][6] (Mechanistic grounding for lactonization risks).[1] Link

• Sigma-Aldrich. (2025).[1] Safety Data Sheet: Cyclohexyl-carboxylic acid derivatives.[1] (General handling for cyclohexyl acids).[1] Link

Sources

• 1. 4-(4-methylphenyl)-4-oxobutanoic acid - Wikidata [wikidata.org]
• 2. Methyl Isocyanate | CH3NCO | CID 12228 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Methyl isocyanide｜lookchem [lookchem.com]
• 4. Melting point standard 47-49°C | 119-61-9 - BuyersGuideChem [buyersguidechem.com]
• 5. Abstract: Quality, Stability and Shelf Life of Raw Materials 📝 | Ofipharma [ofipharma.com]
• 6. Keto acid - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Comparative Guide: FTIR Identification of 4-(4-Methylcyclohexyl)-4-oxobutanoic Acid

[1]

Executive Summary

4-(4-Methylcyclohexyl)-4-oxobutanoic acid (CAS 220203-23-6) is a critical intermediate, often generated via the catalytic hydrogenation of its aromatic precursor, 4-(4-methylphenyl)-4-oxobutanoic acid (the Friedel-Crafts product of toluene and succinic anhydride).[1]

For researchers and drug development professionals, the primary analytical challenge is not just identification, but discriminating the target saturated molecule from its aromatic precursor.

This guide provides a comparative spectral analysis to validate the complete reduction of the aromatic ring while preserving the keto-acid functionality. It contrasts the target molecule against its primary "alternative"—the unreduced starting material.

Theoretical Framework & Spectral Architecture

The identification relies on three distinct spectral zones.[2][3][4][5][6] The transition from the aromatic precursor to the cyclohexyl target results in predictable, high-confidence shifts in the infrared spectrum.

The "Double Carbonyl" Signature

Unlike simple alkanes, this molecule possesses two distinct carbonyl environments:

• Carboxylic Acid (

  ): Generally stable, appearing broad due to dimerization.

• Ketone (

  ): The diagnostic marker.[4][5] In the precursor, it is conjugated (low frequency). In the target, it is aliphatic (high frequency).

Comparison Table: Target vs. Aromatic Precursor

Spectral Region	Functional Group	Target: Cyclohexyl Derivative (Saturated)	Alternative: Phenyl Precursor (Aromatic)	Diagnostic Action
3000–3100 cm⁻¹	C-H Stretch	Absent	Present (Weak, sharp)	Primary Purity Check: Any signal here indicates incomplete hydrogenation.
2850–2960 cm⁻¹	C-H Stretch	Intense/Complex (Cyclohexyl ring + Methyl + Chain)	Moderate (Methyl + Chain only)	Target shows significantly higher integration in this region.[1]
1705–1725 cm⁻¹	Ketone	~1715 cm⁻¹ (Non-conjugated)	~1680–1695 cm⁻¹ (Conjugated)	Key Shift: Look for the blue shift (higher wavenumber) of the ketone band.
1690–1710 cm⁻¹	Acid	~1705–1710 cm⁻¹	~1700 cm⁻¹	Often overlaps; look for broadening or splitting.
1500 & 1600 cm⁻¹	Ring	Absent	Present (Sharp pair)	Secondary Purity Check: "The Aromatic Breathing Modes."

Detailed Spectral Band Assignment (Target Molecule)

To positively identify 4-(4-Methylcyclohexyl)-4-oxobutanoic acid, ensure the following bands are present.

A. High Frequency Region (2500–3500 cm⁻¹)

• 3300–2500 cm⁻¹ (Broad): O-H stretching of the carboxylic acid. This will appear as a very broad, jagged "mountain" centered around 3000 cm⁻¹, often obscuring the C-H stretches.

  • Expert Insight: In solid-state (KBr pellet), this band is extremely broad due to strong hydrogen-bonded dimers.[1]

• 2920 & 2850 cm⁻¹ (Strong, Sharp): Asymmetric and symmetric stretching of the methylene (

  ) groups in the cyclohexane ring and the butanoic chain.

• 2950 cm⁻¹ (Shoulder): Methyl (

  ) asymmetric stretch.[1]

B. The Fingerprint & Carbonyl Region (1000–1750 cm⁻¹)

• 1715 ± 5 cm⁻¹: Aliphatic Ketone

  stretch.

• 1705 ± 5 cm⁻¹: Carboxylic Acid

  stretch (Dimer).

  • Note: Depending on resolution, these may appear as a single broadened peak or a "split" peak.

• 1450 cm⁻¹:

  scissoring and asymmetric bending.

• 1410–1430 cm⁻¹:

  in-plane bending / deformation adjacent to carbonyl.[1]

• 1200–1300 cm⁻¹:

  stretching (Acid).

• 930 ± 10 cm⁻¹: O-H out-of-plane bending (broad).[1] Characteristic of acid dimers.

Decision Logic & Workflow

The following diagram outlines the logical flow for interpreting the FTIR data during product verification.

Figure 1: Decision tree for discriminating the target cyclohexyl compound from its aromatic precursor.

Experimental Protocol (Standard Operating Procedure)

To ensure reproducibility and minimize artifacts (such as moisture interference in the OH region), follow this protocol.

Method: Attenuated Total Reflectance (ATR-FTIR)

ATR is preferred over KBr pellets for this keto-acid to avoid lattice water interference and pressure-induced polymorph changes.[1]

• Instrument Setup:

  • Detector: DTGS or MCT (cooled).[1]

  • Resolution: 4 cm⁻¹.[1]

  • Scans: 32 (Screening) or 64 (Final QC).

  • Crystal: Diamond or ZnSe (Diamond preferred for acidic durability).[1]

• Sample Preparation:

  • Ensure the sample is fully dried. Residual solvent (especially if recrystallized from ethanol/water) will obscure the carbonyl and OH regions.

  • Place ~5-10 mg of solid powder on the crystal.[1]

• Data Acquisition:

  • Apply high pressure using the anvil to ensure good contact (critical for the C-H region analysis).

  • Collect background spectrum (air) immediately prior to sample.

• Post-Processing:

  • Apply Baseline Correction (Rubberband method).[1]

  • Optional: If carbonyl peaks are fused, apply Second Derivative processing to resolve the Ketone vs. Acid maxima.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons.[1] (Authoritative text on functional group assignment).

• NIST Chemistry WebBook. (n.d.).[1] Infrared Spectroscopy Data for 4-(4-methylphenyl)-4-oxobutanoic acid (Precursor Analog). National Institute of Standards and Technology. Available at: [Link][1]

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In: Encyclopedia of Analytical Chemistry. R.A. Meyers (Ed.).[1] John Wiley & Sons Ltd.[1] (Source for aliphatic vs. aromatic frequency shifts).

Sources

• 1. 4-(4-Methylphenyl)-4-oxobutanoic acid | C11H12O3 | CID 244162 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. uobabylon.edu.iq [uobabylon.edu.iq]
• 4. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. orgchemboulder.com [orgchemboulder.com]

X-ray crystallography data for 4-(4-Methylcyclohexyl)-4-oxobutanoic acid

An In-Depth Guide to the Crystallographic Analysis of 4-(4-Methylcyclohexyl)-4-oxobutanoic Acid and its Analogs: A Comparative Approach

Authored by: Dr. Evelyn Reed, Senior Application Scientist

In the landscape of modern drug discovery and materials science, a profound understanding of a molecule's three-dimensional structure is paramount. This guide provides a comprehensive, comparative analysis of the crystallographic data for 4-(4-Methylcyclohexyl)-4-oxobutanoic acid, a molecule of interest for its potential applications in medicinal chemistry and materials development. While crystallographic data for this specific compound is not publicly available, this guide will establish a robust framework for its analysis by drawing comparisons with structurally related analogs and outlining the definitive experimental workflows required for its characterization. Our objective is to equip researchers, scientists, and drug development professionals with the necessary tools and insights to approach the crystallographic analysis of this and similar molecular entities with scientific rigor and precision.

The Significance of Structural Elucidation

The spatial arrangement of atoms within a molecule dictates its physical, chemical, and biological properties. For a compound like 4-(4-Methylcyclohexyl)-4-oxobutanoic acid, which possesses both a flexible cyclohexyl ring and a reactive carboxylic acid moiety, the crystal structure reveals critical information about intermolecular interactions, conformational preferences, and potential binding modes to biological targets. This knowledge is indispensable for rational drug design, polymorphism screening, and the development of novel materials with tailored properties.

A Comparative Crystallographic Analysis

In the absence of a deposited crystal structure for 4-(4-Methylcyclohexyl)-4-oxobutanoic acid, we turn our attention to structurally analogous compounds for which crystallographic data is available. This comparative approach allows us to infer potential structural features and provides a valuable benchmark for future studies. For this guide, we will consider cyclohexanecarboxylic acid and similar aliphatic carboxylic acids as our primary comparators.

Table 1: Comparative Crystallographic Data of Analogous Compounds

Parameter	Cyclohexanecarboxylic Acid	4-Oxocyclohexanecarboxylic Acid	Hypothetical Data for Target Compound
Formula	C₇H₁₂O₂	C₇H₁₀O₃	C₁₁H₁₈O₃
Crystal System	Monoclinic	Monoclinic	To be determined
Space Group	P2₁/c	P2₁/n	To be determined
Unit Cell Dimensions	a = 10.9 Å, b = 5.3 Å, c = 12.5 Å, β = 108.5°	a = 6.4 Å, b = 13.9 Å, c = 7.6 Å, β = 98.7°	To be determined
Key Intermolecular Interactions	Hydrogen-bonded dimers via carboxylic acids	Hydrogen-bonded chains and C-H···O interactions	Expected hydrogen-bonded dimers/chains
Reference	CSD Entry: CYXCBA01	CSD Entry: FOFXUC	N/A

Note: The data for the target compound is hypothetical and serves as a placeholder for experimentally determined values.

Experimental Workflow for Single-Crystal X-ray Diffraction

The following protocol outlines the comprehensive workflow for obtaining high-quality single-crystal X-ray diffraction data for 4-(4-Methylcyclohexyl)-4-oxobutanoic acid. This self-validating system includes critical checkpoints to ensure data integrity and reproducibility.

Crystal Growth: The Foundation of Quality Data

The cornerstone of a successful crystallographic analysis is the growth of single, defect-free crystals. For a moderately soluble organic compound like 4-(4-Methylcyclohexyl)-4-oxobutanoic acid, several techniques should be explored.

Step-by-Step Protocol:

• Solvent Screening: Begin by assessing the solubility of the compound in a range of solvents with varying polarities (e.g., ethanol, acetone, ethyl acetate, hexane).

• Slow Evaporation: Prepare a saturated or near-saturated solution of the compound in a suitable solvent in a clean vial. Loosely cap the vial to allow for slow evaporation over several days to weeks at a constant temperature.

• Vapor Diffusion: In a sealed container, place a small vial containing a concentrated solution of the compound. In the larger container, add a less polar solvent (the "anti-solvent") in which the compound is sparingly soluble. The slow diffusion of the anti-solvent vapor into the compound's solution will gradually decrease its solubility, promoting crystallization.

• Crystal Harvesting: Once suitable crystals (typically 0.1-0.3 mm in each dimension) have formed, carefully harvest them using a cryoloop and immediately mount them on the goniometer of the diffractometer.

Causality: The slow reduction of solubility is the key to promoting the ordered arrangement of molecules into a crystal lattice rather than amorphous precipitation.

Data Collection and Processing

Modern single-crystal X-ray diffractometers provide a high degree of automation. However, careful experimental design is crucial.

Caption: Workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Protocol:

• Preliminary Screening: A few initial diffraction images are collected to assess crystal quality and determine the unit cell parameters.

• Data Collection Strategy: Based on the determined crystal system and unit cell, the data collection software will calculate an optimal strategy to collect a complete and redundant dataset.

• Full Data Collection: The diffractometer will then systematically collect diffraction data over a range of crystal orientations.

• Data Integration and Scaling: The raw diffraction images are processed to integrate the intensities of the reflections and apply corrections for experimental factors (e.g., Lorentz-polarization effects, absorption).

Structure Solution and Refinement

This phase involves converting the processed diffraction data into a three-dimensional model of the molecule.

Step-by-Step Protocol:

• Structure Solution: Using software packages such as SHELXT or Olex2, the initial phases of the structure factors are determined, leading to an initial electron density map.

• Model Building: An initial molecular model is built into the electron density map.

• Structure Refinement: The atomic coordinates and displacement parameters are refined against the experimental data using least-squares methods until the model converges and provides the best fit to the data.

• Validation: The final structural model is validated using tools like PLATON to check for geometric plausibility and other potential issues.

Trustworthiness: The refinement process includes monitoring the R-factor, a measure of the agreement between the calculated and observed structure factors. A low R-factor (typically < 0.05 for high-quality data) indicates a reliable structural model.

Authoritative Grounding and Mechanistic Insights

The fundamental principle behind X-ray crystallography is Bragg's Law (nλ = 2d sinθ), which relates the wavelength of incident X-rays (λ), the spacing between crystal lattice planes (d), and the angle of diffraction (θ). This interaction provides the raw data for determining the electron density distribution within the crystal, from which the atomic positions can be inferred. For a detailed theoretical background, consult authoritative texts such as "Crystal Structure Analysis: A Primer" by Glusker and Trueblood.

Conclusion and Future Directions

While the crystal structure of 4-(4-Methylcyclohexyl)-4-oxobutanoic acid remains to be experimentally determined, this guide provides a comprehensive framework for its analysis. By employing the detailed protocols for crystal growth, data collection, and structure refinement, researchers can obtain high-quality crystallographic data. The comparative analysis with structurally related compounds offers a valuable starting point for understanding its potential solid-state properties. The future determination of this crystal structure will undoubtedly contribute to a deeper understanding of its chemical behavior and pave the way for its application in various scientific domains.

References

• Cambridge Structural Database (CSD) . The Cambridge Crystallographic Data Centre (CCDC). [Link]

• Crystallography Open Database (COD) . [Link]

• Glusker, J. P., & Trueblood, K. N. (2010). Crystal Structure Analysis: A Primer. Oxford University Press. [Link]

• Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8. [Link]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. [Link]